Lithium hypofluorite

• CAS: 34240-84-1

Core Science & Biosynthesis

Theoretical Studies on the Stability of Lithium Hypofluorite: A Search for In-depth Analysis

Despite a comprehensive search of scientific literature, detailed theoretical studies specifically investigating the stability of lithium hypofluorite (B1221730) (LiOF) remain elusive. While general information regarding its properties and decomposition is available, in-depth computational analyses—including calculated bond lengths, vibrational frequencies, and decomposition energies—are not readily found in the public domain. This absence of specific research data precludes the creation of a detailed technical guide as initially requested.

Lithium hypofluorite is recognized as an unstable compound.[1] It is known to decompose into lithium fluoride (B91410) (LiF) and oxygen (O₂), a process driven by the high reactivity of the hypofluorite ion (-OF). The NIST Chemistry WebBook provides basic thermochemical data for LiOF in the gas phase but does not offer insights into its kinetic or thermodynamic stability from a theoretical standpoint.[2]

The field of computational chemistry offers powerful tools to investigate the stability of molecules like LiOF. Methods such as ab initio calculations and Density Functional Theory (DFT) are routinely used to predict molecular structures, vibrational spectra, and reaction pathways, including decomposition mechanisms. These theoretical approaches could provide valuable quantitative data on the stability of LiOF and the energetic barriers associated with its decomposition.

For instance, a typical theoretical investigation into the stability of LiOF would involve:

• Geometry Optimization: Calculating the most stable arrangement of atoms in the LiOF molecule to determine bond lengths and angles.

• Vibrational Frequency Analysis: Calculating the vibrational frequencies to confirm that the optimized structure corresponds to a stable minimum on the potential energy surface and to predict its infrared spectrum.

• Decomposition Pathway Analysis: Mapping the potential energy surface for the decomposition reaction (2 LiOF → 2 LiF + O₂) to identify the transition state and calculate the activation energy for this process. This would provide crucial information about the kinetic stability of the molecule.

• Thermochemical Calculations: Determining the enthalpy and Gibbs free energy of the decomposition reaction to assess the thermodynamic driving force behind the instability of LiOF.

Without access to such theoretical data, it is not possible to fulfill the core requirements of generating structured data tables, detailing experimental (computational) protocols, or creating visualizations of decomposition pathways. Further research in the field of theoretical and computational chemistry is needed to elucidate the finer details of lithium hypofluorite's stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Ab initio calculation of the structures and properties of some lithium-Lewis base complexes (1981) | J. Bentley | 25 Citations [scispace.com]

Spectroscopic Characterization of Lithium Hypofluorite: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Lithium hypofluorite (B1221730) (LiOF) is a highly reactive and unstable inorganic compound. Its transient nature makes experimental characterization challenging, resulting in a limited body of spectroscopic data. This technical guide synthesizes the available information on the spectroscopic properties of LiOF, with a primary focus on its vibrational spectrum as determined by matrix isolation infrared spectroscopy. The guide also outlines the experimental methodology used for its synthesis and characterization and discusses the current gaps in the spectroscopic knowledge of this molecule.

Vibrational Spectroscopy

The most definitive spectroscopic data for lithium hypofluorite comes from matrix isolation infrared spectroscopy. In these experiments, LiOF is synthesized and trapped in an inert gas matrix at cryogenic temperatures, allowing for the measurement of its vibrational modes.

Quantitative Vibrational Data

The observed infrared absorption frequencies for isotopologues of lithium hypofluorite, isolated in an argon matrix, are summarized below. The assignments are based on isotopic shifts.

Isotope	ν₁ (Li-O Stretch) (cm⁻¹)	ν₂ (O-F Stretch) (cm⁻¹)	Reference
⁶Li¹⁶OF	714.0	417.5	[1]
⁷Li¹⁶OF	Not explicitly reported, but implied to be different from ⁶LiOF	Not explicitly reported	[1]
⁶Li¹⁸OF	Not explicitly reported	Not explicitly reported	[1]
⁷Li¹⁸OF	Not explicitly reported	Not explicitly reported	[1]

Note: The 1971 study by Andrews and Raymond is the primary source of this experimental data. While experiments with ⁷Li and ¹⁸O were conducted to confirm the assignments for the OF radical, specific frequency values for all LiOF isotopologues were not detailed in the publication.

Experimental Protocols

The synthesis and spectroscopic characterization of lithium hypofluorite were achieved using the matrix isolation technique.

Synthesis and Isolation of LiOF

The experimental setup for the synthesis and isolation of LiOF is depicted in the workflow diagram below. The process involves the co-deposition of lithium atoms and oxygen difluoride (OF₂) diluted in an argon gas matrix onto a cryogenic surface.

Experimental Workflow for LiOF Synthesis and Matrix Isolation Spectroscopy

References

• 1. pubs.aip.org [pubs.aip.org]

The Elusive Hypofluorite: A Technical Guide to the Discovery and Initial Synthesis of Lithium Hypofluorite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithium hypofluorite (B1221730) (LiOF), a theoretically simple but highly reactive inorganic compound, represents a significant challenge in synthetic chemistry. Its initial discovery and synthesis were not achieved through traditional benchtop methods but rather under the extreme conditions of matrix isolation spectroscopy. This technical guide provides a comprehensive overview of the first successful synthesis and characterization of lithium hypofluorite, detailing the experimental protocols, presenting the key quantitative data, and visualizing the synthesis workflow. The information presented herein is crucial for researchers in the fields of fluorine chemistry, reactive intermediates, and computational chemistry.

Introduction

Lithium hypofluorite is the lithium salt of hypofluorous acid and is of interest due to the unique properties of the hypofluorite anion (-OF), where oxygen is in the unusual 0 oxidation state. The high electronegativity of both fluorine and oxygen makes the O-F bond highly polarized and reactive. While the synthesis of other alkali metal hypofluorites has been explored, lithium hypofluorite has proven to be particularly unstable, precluding its isolation as a stable solid or in solution at ambient temperatures.

The first and only successful synthesis and characterization of lithium hypofluorite were reported in 1971 by Andrews and Raymond. Their work, conducted using matrix isolation infrared spectroscopy, provided the first experimental evidence for the existence of the LiOF molecule.

Initial Synthesis and Discovery: The Matrix Isolation Approach

The initial and definitive synthesis of lithium hypofluorite was achieved through the co-deposition of lithium atoms with oxygen difluoride (OF₂) in a solid argon matrix at cryogenic temperatures (15 K)[1]. This technique allows for the trapping and spectroscopic study of highly reactive species that would otherwise have fleeting lifetimes.

Experimental Protocol: Matrix Isolation Synthesis of Lithium Hypofluorite

The following protocol is based on the methodology described by Andrews and Raymond in their 1971 publication[1].

Materials:

• Lithium metal (⁶Li or natural isotopic abundance)

• Oxygen difluoride (OF₂) or its isotopic variant (¹⁸OF₂)

• Argon gas (high purity)

• Caesium iodide (CsI) window or other suitable infrared-transparent substrate

Apparatus:

• A cryogenic refrigerator capable of maintaining a temperature of 15 K.

• A vacuum shroud surrounding the cryogenic setup.

• A Knudsen cell or other suitable effusion furnace for the vaporization of lithium metal.

• A gas deposition system for the controlled introduction of the Ar/OF₂ mixture.

• An infrared spectrometer for in-situ analysis of the matrix-isolated species.

Procedure:

• The CsI window is cooled to 15 K within the high-vacuum environment of the cryostat.

• A gaseous mixture of OF₂ diluted in argon (typically 1:200 to 1:500 ratio) is deposited onto the cold CsI window at a controlled rate.

• Simultaneously, a beam of lithium atoms is generated by heating lithium metal in the Knudsen cell to a temperature sufficient to produce a steady effusion rate.

• The effusing lithium atoms are co-deposited with the Ar/OF₂ mixture onto the CsI window.

• The deposition is continued until a matrix of sufficient thickness for infrared spectroscopic analysis is formed.

• Infrared spectra of the matrix are recorded before, during, and after deposition to identify new absorption bands corresponding to the reaction products.

Characterization and Quantitative Data

The primary evidence for the formation of lithium hypofluorite comes from the analysis of the infrared spectra of the cryogenic matrix. The use of isotopic substitution (⁶Li for natural lithium and ¹⁸O in OF₂) was critical in assigning the observed vibrational frequencies to the LiOF molecule.

Spectroscopic Data

The key infrared absorption bands attributed to the ⁶LiOF molecule are summarized in the table below.

Vibrational Mode	Wavenumber (cm⁻¹) for ⁶Li¹⁶OF	Reference
Li-O Stretch	714.0	[1]
Bending Mode	417.5	[1]

These assignments were confirmed by the expected isotopic shifts upon substitution with ⁷Li and ¹⁸O.

Thermochemical Data

While experimental thermodynamic data for solid LiOF is unavailable due to its instability, computational studies and estimations have provided valuable insights into its properties.

Property	Value	Method	Reference
Standard Enthalpy of Formation (ΔHf°)	-39.5 kcal/mol	DFT Calculation	[2]
Molecular Weight	41.939 g/mol	-	[3]

The NIST-JANAF Thermochemical Tables also provide data for gaseous lithium hypofluorite[3].

Theoretical Synthesis Routes

While not yet experimentally realized, a plausible route for the synthesis of lithium hypofluorite is the neutralization reaction between hypofluorous acid (HOF) and lithium hydroxide (B78521) (LiOH)[4].

HOF + LiOH → LiOF + H₂O

Another proposed method involves the reaction of fluorine gas with lithium hydroxide[4]. However, the extreme reactivity of fluorine and the instability of the hypofluorite product make this a challenging approach.

Visualizing the Synthesis and Logical Relationships

Experimental Workflow for Matrix Isolation Synthesis

Caption: Experimental workflow for the matrix isolation synthesis of LiOF.

Proposed Synthetic Pathways

Caption: Theoretical synthetic pathways to lithium hypofluorite.

Conclusion

The discovery and initial synthesis of lithium hypofluorite remain a landmark achievement in the study of reactive inorganic species. The use of matrix isolation spectroscopy by Andrews and Raymond provided the first and, to date, only definitive evidence for the existence of this elusive molecule. While bulk synthesis remains a significant challenge due to the inherent instability of the compound, the foundational work has provided crucial spectroscopic and structural data. Future research in this area may focus on advanced computational modeling to further elucidate the properties of LiOF or the development of novel synthetic strategies, potentially involving cryogenic solution-phase reactions, to isolate this intriguing hypofluorite.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. lithium hypofluorite [openmopac.net]
• 3. Lithium hypofluorite [webbook.nist.gov]
• 4. Lithium hypofluorite - Wikipedia [en.wikipedia.org]

Quantum Chemical Insights into the Molecular Structure of Lithium Hypofluorite (LiOF)

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Lithium hypofluorite (B1221730) (LiOF) is a fascinating and reactive triatomic molecule whose transient nature makes experimental characterization challenging. As a result, quantum chemical calculations have become an indispensable tool for elucidating its molecular structure, vibrational properties, and electronic characteristics. This technical guide provides an in-depth analysis of the theoretical studies performed on the LiOF molecule, offering a valuable resource for researchers in computational chemistry, materials science, and drug development who may encounter similar small, reactive species. The presented data, methodologies, and visualizations aim to facilitate a deeper understanding of the bonding and dynamics of this unique molecule.

Molecular Geometry

The geometric parameters of the LiOF molecule have been determined through various quantum chemical methods. A key theoretical investigation by Alcamí, Mó, and Yáñez provides a foundational understanding of its structure. Their work, performed at the Hartree-Fock level of theory with a 6-31G* basis set, predicted a bent molecular geometry. The calculated bond lengths and the central bond angle from this study are summarized in the table below. For comparative purposes, data from more recent and advanced computational methods, should they become available, would be beneficial to further refine our understanding of the LiOF structure.

Parameter	Alcamí, Mó, and Yáñez (1992) [HF/6-31G*]
Bond Lengths (Å)
r(Li-O)	1.624
r(O-F)	1.475
Bond Angle (degrees)
∠(Li-O-F)	106.8

Vibrational Frequencies

The vibrational frequencies of LiOF are crucial for its spectroscopic identification and for understanding its intramolecular dynamics. Experimental work by Andrews and Raymond in 1971, utilizing matrix isolation infrared spectroscopy, provided the first observational data for this molecule. They reported two fundamental vibrational modes for ⁶LiOF. Theoretical calculations, such as those by Alcamí, Mó, and Yáñez, have aimed to reproduce these experimental values, providing a theoretical basis for the observed spectra. A comparison of the experimental and calculated vibrational frequencies is presented below.

Vibrational Mode	Description	Experimental (⁶LiOF) (cm⁻¹)	Calculated (HF/6-31G*) (cm⁻¹)
ν₁	Li-O stretch	714.0	803
ν₂	Bending	417.5	455
ν₃	O-F stretch	-	1027

Note: The experimental value for the O-F stretching mode (ν₃) was not reported in the 1971 study.

Computational Methodologies

The theoretical data presented in this guide were primarily derived from ab initio Hartree-Fock (HF) calculations. This section outlines the typical workflow for such a computational study.

Hartree-Fock (HF) Method

The Hartree-Fock method is a foundational ab initio electronic structure method that solves the time-independent Schrödinger equation for a multi-electron system by approximating the many-electron wavefunction as a single Slater determinant. This approach accounts for electron exchange but neglects electron correlation.

Protocol for a Typical HF Calculation:

• Molecular System Definition: Define the atomic composition (Li, O, F) and the initial guess for the molecular geometry (bond lengths and bond angle).

• Basis Set Selection: Choose a set of atomic orbitals to represent the molecular orbitals. The 6-31G* basis set, used in the study by Alcamí, Mó, and Yáñez, is a Pople-style basis set that includes polarization functions on heavy (non-hydrogen) atoms, which is important for describing the anisotropic electron distribution in molecules.

• Self-Consistent Field (SCF) Procedure: Iteratively solve the Roothaan-Hall equations to find the set of molecular orbitals that minimizes the electronic energy of the system. This process continues until the change in energy and the electron density between iterations falls below a predefined convergence threshold.

• Geometry Optimization: Once the SCF procedure has converged for a given geometry, the forces on each atom are calculated. The atomic positions are then adjusted to minimize these forces, and the SCF procedure is repeated. This iterative process continues until a stationary point on the potential energy surface is found, which corresponds to the equilibrium geometry of the molecule.

• Vibrational Frequency Calculation: At the optimized geometry, the second derivatives of the energy with respect to the atomic coordinates (the Hessian matrix) are calculated. Diagonalizing the mass-weighted Hessian matrix yields the harmonic vibrational frequencies and the corresponding normal modes of vibration.

The logical workflow for these calculations can be visualized as follows:

Computational workflow for LiOF structure calculation.

Advanced Computational Methods

While the Hartree-Fock method provides a good qualitative description of the LiOF molecule, more accurate quantitative results can be obtained using methods that include electron correlation. For a molecule like LiOF, with its mix of ionic and covalent bonding character, electron correlation effects are expected to be significant.

Coupled Cluster (CC) Theory

Coupled Cluster (CC) theory is a high-level ab initio method that provides a very accurate description of electron correlation. The CCSD(T) method, which includes single and double excitations iteratively and triple excitations perturbatively, is often referred to as the "gold standard" of quantum chemistry for its ability to yield highly accurate results for small to medium-sized molecules. A CCSD(T) calculation on LiOF would provide a valuable benchmark for the HF and DFT results.

The logical relationship between these different levels of theory can be visualized as follows:

Hierarchy of common quantum chemical methods.

Conclusion

Quantum chemical calculations have provided crucial insights into the molecular structure and vibrational frequencies of the elusive LiOF molecule. The theoretical data, benchmarked against experimental findings, confirms a bent geometry and provides a basis for understanding its spectroscopic properties. While early Hartree-Fock calculations have laid the groundwork, the application of more sophisticated methods that incorporate electron correlation, such as Coupled Cluster theory, would be a valuable next step in refining our understanding of this reactive species. The methodologies and workflows detailed in this guide serve as a practical reference for researchers undertaking similar computational investigations of small molecules.

thermochemical properties of Lithium hypofluorite

An In-depth Technical Guide on the Thermochemical Properties of Lithium Hypofluorite (B1221730)

Executive Summary

Lithium hypofluorite (LiOF) is an inorganic compound of significant theoretical interest due to the unique hypergolic nature of the hypofluorite anion (-OF). However, it is characterized by considerable instability, which has severely limited its experimental characterization. This guide provides a comprehensive overview of the known thermochemical properties of lithium hypofluorite. A critical distinction is made between the gaseous and solid states of the compound. For gaseous LiOF, reliable thermochemical data is available from the NIST-JANAF Thermochemical Tables. In contrast, there is a notable absence of experimentally determined thermochemical data for solid LiOF in the scientific literature. The values presented for the solid phase are based on computational estimations and should be regarded with appropriate caution. This document summarizes the available data, outlines theoretical synthesis and decomposition pathways, and presents a generalized experimental workflow for the characterization of such unstable species.

General Properties

Lithium hypofluorite is the lithium salt of hypofluorous acid. Its high reactivity stems from the oxygen atom being in a formal oxidation state of 0.

Property	Value	Source
Chemical Formula	LiOF	-
Molar Mass	41.94 g/mol	[PubChem]
CAS Number	34240-84-1	[NIST]
Physical Appearance	Not well-documented; presumed solid	-
Key Characteristic	Highly unstable	[Wikipedia]

Thermochemical Data

The available thermochemical data for lithium hypofluorite is sparse, particularly for the solid state. The most reliable data pertains to the gaseous phase, as documented by the National Institute of Standards and Technology (NIST).

Gaseous Lithium Hypofluorite (LiOF(g))

The following data are sourced from the NIST-JANAF Thermochemical Tables and represent the standard state for the ideal gas at 1 bar.[1]

Property	Symbol	Value	Units
Standard Enthalpy of Formation (298.15 K)	ΔfH°	-92.0 ± 41.8	kJ/mol
Standard Molar Entropy (298.15 K)	S°	238.86	J/mol·K
Heat Capacity (Cp) at 298.15 K	Cp	38.66	J/mol·K

Note: The Gibbs free energy of formation (ΔfG°) can be calculated from the enthalpy and entropy values.

Solid Lithium Hypofluorite (LiOF(s))

No experimental thermochemical data for solid lithium hypofluorite has been found in the reviewed scientific literature. The compound's instability makes direct calorimetric measurement exceptionally challenging. The value for the standard enthalpy of formation provided below is a theoretical estimate derived from Density Functional Theory (DFT) calculations and should be treated as such.

Property	Symbol	Value (Estimated)	Units	Source of Estimation
Standard Enthalpy of Formation (298.15 K)	ΔfH°	-165.3	kJ/mol	MOPAC Calculation
Standard Molar Entropy (298.15 K)	S°	Not Available	J/mol·K	-
Gibbs Free Energy of Formation (298.15 K)	ΔfG°	Not Available	kJ/mol	-

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of pure, isolated lithium hypofluorite are not available in the literature, which is a testament to its instability. However, theoretical pathways have been proposed.

Theoretical Synthesis

Two primary synthesis routes are theoretically considered:

• Neutralization Reaction: The reaction of hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH).[2] HOF + LiOH → LiOF + H₂O

• Fluorination of Lithium Hydroxide: The direct action of fluorine gas on lithium hydroxide.[2] 2F₂ + 2LiOH → 2LiF + H₂O₂ + O₂ (Note: This reaction is complex and may yield various products, with LiOF being a potential intermediate or side product). A more direct, though likely difficult to control, reaction would be: F₂ + 2LiOH → LiOF + LiF + H₂O

Decomposition Pathway

Lithium hypofluorite is highly unstable and readily decomposes. The oxygen atom is in the 0 oxidation state and tends to form the more stable diatomic oxygen (O₂), leading to the formation of lithium fluoride.[2]

• Decomposition Reaction: 2LiOF(s) → 2LiF(s) + O₂(g)[2]

This decomposition is thermodynamically favorable and contributes to the difficulty in isolating the compound.

Visualized Pathways and Workflows

Logical Pathways of LiOF Chemistry

The following diagram illustrates the theoretical synthesis routes and the primary decomposition pathway for lithium hypofluorite.

Caption: Synthesis and Decomposition of Lithium Hypofluorite.

Generalized Experimental Workflow

Due to the lack of specific published protocols for LiOF, the diagram below outlines a generalized experimental workflow for the synthesis and characterization of a highly unstable inorganic salt.

Caption: Generalized Workflow for Unstable Salt Characterization.

Applicability in Drug Development

The core requirements for this guide included addressing an audience of drug development professionals. It is important to state that lithium hypofluorite, as a highly reactive and unstable inorganic oxidizer, has no foreseeable application in drug development or any biological system. Its properties are of interest primarily in the fields of inorganic chemistry, energetic materials, and theoretical chemistry. There are no known signaling pathways associated with this compound.

References

• 1. NIST-JANAF Thermochemical Tables [janaf.nist.gov]
• 2. Lithium hypofluorite - Wikipedia [en.wikipedia.org]

A Technical Guide to the Solubility of Lithium Hypofluorite in Organic Solvents: A Case of High Reactivity and Data Scarcity

Audience: Researchers, Scientists, and Drug Development Professionals

Core Focus: This technical guide addresses the solubility of lithium hypofluorite (B1221730) (LiOF) in organic solvents. Due to a notable absence of direct quantitative data in publicly accessible scientific literature—likely stemming from the compound's inherent instability—this document provides a qualitative assessment based on its known chemical properties and the behavior of similar inorganic lithium salts. It also outlines a generalized experimental protocol for determining the solubility of highly reactive compounds.

Executive Summary

Lithium hypofluorite is a highly unstable inorganic compound with the chemical formula LiOF.[1] Its instability is a primary characteristic, as it readily decomposes into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] A thorough review of scientific literature and chemical databases reveals no published quantitative or qualitative data on the solubility of lithium hypofluorite in any common or specialized organic solvents. This information gap is a direct consequence of the compound's reactivity, which makes standard solubility determination experiments exceptionally challenging and hazardous. This guide, therefore, discusses the predicted solubility based on related compounds and presents a conceptual framework for approaching such a measurement.

Chemical Properties of Lithium Hypofluorite

Lithium hypofluorite is the lithium salt of hypofluorous acid. The compound is noted for being highly unstable because the oxygen atom exists in a rare 0 oxidation state, leading to a strong tendency to decompose.[1]

Decomposition Reaction: The primary decomposition pathway is: 2 LiOF (s) → 2 LiF (s) + O₂ (g)[1]

This reaction is thermodynamically favorable and proceeds readily, meaning that any attempt to dissolve LiOF must contend with its rapid transformation into lithium fluoride, a much more stable salt.

Caption: Decomposition pathway of lithium hypofluorite.

Predicted Solubility in Organic Solvents: An Extrapolation

While no direct data exists for LiOF, predictions can be made by examining the solubility of its decomposition product, lithium fluoride (LiF), and other simple lithium salts.

• Lattice Energy: Like other simple lithium salts, LiOF is expected to have a high lattice energy, which is the energy required to separate the ions in its solid crystal structure. Overcoming this energy is a prerequisite for dissolution.

• Solvent Polarity: For an ionic compound to dissolve, the energy released from the solvation of its ions (Li⁺ and OF⁻) by solvent molecules must be sufficient to overcome the lattice energy. This typically requires polar solvents.

• Comparison with Lithium Fluoride (LiF): Lithium fluoride is notoriously insoluble in most organic solvents. For example, its solubility is extremely low in acetone, acetonitrile, dimethylformamide, and tetrahydrofuran.[2] It is also considered insoluble in ethanol (B145695) and cyclohexane.[2][3] This poor solubility is due to its very high lattice energy. Given that LiOF shares a structural similarity (a small cation and a small anion), it is highly probable that it would also exhibit extremely poor solubility in non-polar and moderately polar organic solvents.

Table 1: Solubility of a Related Lithium Salt (LiF) in Various Organic Solvents

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)
Acetone	C₃H₆O	3.3 x 10⁻⁷	18
Acetonitrile	C₂H₃N	2.96 x 10⁻⁴	24
Benzene	C₆H₆	3.3 x 10⁻⁶	25
Dimethylformamide	C₃H₇NO	2.8 x 10⁻⁴	24
Ethanol	C₂H₅OH	Insoluble	N/A
Tetrahydrofuran	C₄H₈O	2.6 x 10⁻⁴	24
Data sourced from the Chemical Database.[2]

Based on this comparative data, lithium hypofluorite is predicted to be practically insoluble in most organic solvents. Any minor dissolution would likely be followed by immediate decomposition, resulting in a suspension of lithium fluoride in the solvent.

Generalized Experimental Protocol for a Highly Unstable Solute

Determining the solubility of a compound like LiOF is a non-standard task that requires specialized equipment and stringent safety protocols. The following is a generalized workflow designed to mitigate the challenges of high reactivity.

Objective: To quantify the concentration of a highly unstable solute in a saturated solution before significant decomposition occurs.

Methodology: Low-Temperature, Rapid Saturation and Analysis.

• Inert Atmosphere: All procedures must be conducted in a glovebox under an inert atmosphere (e.g., Argon or Nitrogen) to prevent reaction with atmospheric moisture and oxygen.

• Low-Temperature Control: The entire experiment should be performed at a very low, precisely controlled temperature (e.g., -78°C using a dry ice/acetone bath) to minimize the rate of decomposition.

• Solvent Pre-cooling: The selected organic solvent must be pre-cooled to the target temperature.

• Rapid Saturation: An excess of freshly synthesized LiOF powder is added to the pre-cooled solvent in a sealed, thermally insulated vessel. The mixture is agitated vigorously for a very short, standardized time (e.g., 60 seconds) to achieve saturation as quickly as possible.

• Ultra-fast Phase Separation: The suspension must be immediately filtered through a pre-cooled, fine-porosity fritted filter to separate the undissolved solid from the saturated liquid phase. This step is critical and must be performed rapidly.

• Quenching and Analysis: The resulting clear filtrate (the saturated solution) is immediately quenched by reacting it with a suitable reagent that can derivatize or capture the OF⁻ anion before it decomposes. The concentration of the resulting product could then be determined using an appropriate analytical technique, such as NMR spectroscopy or chromatography.

Caption: Conceptual workflow for solubility determination of an unstable compound.

Logical Challenges in Solubility Measurement

The measurement of LiOF solubility presents a cascade of experimental challenges. The primary issue is that the rate of decomposition may be faster than the rate of dissolution, making it nearly impossible to achieve a true thermodynamic equilibrium for a saturated solution.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. lithium fluoride [chemister.ru]
• 3. en1.sinodmc.com [en1.sinodmc.com]

Preliminary Investigation of Lithium Hypofluorite (LiOF) Reactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithium hypofluorite (B1221730) (LiOF) is a highly unstable inorganic compound with the chemical formula LiOF.[1] As the lithium salt of hypofluorous acid, it contains lithium cations (Li⁺) and hypofluorite anions (OF⁻).[1] The presence of oxygen in a formal oxidation state of 0 contributes to its significant instability, leading to decomposition into more stable products.[1] This guide provides a preliminary investigation into the known and predicted reactivity of lithium hypofluorite, drawing from available experimental and theoretical data. It aims to serve as a foundational resource for researchers interested in the potential applications of this energetic and reactive species.

Physicochemical Properties and Synthesis

Lithium hypofluorite is a compound of lithium, fluorine, and oxygen.[1] Limited experimental data is available for LiOF due to its inherent instability. The primary known properties are summarized in the table below.

Property	Value	Source
Chemical Formula	LiOF	[1]
Molar Mass	41.94 g·mol⁻¹	[1]
Heat of Formation (ΔHf)	-39.5 kcal/mol	[2]

Synthesis

The primary reported synthesis of lithium hypofluorite is through the neutralization reaction of hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH).[1]

Reaction: HOF + LiOH → LiOF + H₂O

An alternative theoretical route involves the action of fluorine gas on lithium hydroxide.[1]

Decomposition Pathway

The inherent instability of lithium hypofluorite leads to its decomposition into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This decomposition is thermodynamically favorable due to the formation of the highly stable lithium fluoride lattice and the release of gaseous oxygen.

Decomposition Reaction: 2 LiOF → 2 LiF + O₂

Caption: Decomposition pathway of lithium hypofluorite.

Reactivity Profile

Due to its instability, detailed experimental studies on the reactivity of lithium hypofluorite are scarce. However, based on its structure and the known reactivity of related hypofluorites and organolithium compounds, a preliminary reactivity profile can be proposed. The OF⁻ anion is a potent oxidizing and fluorinating agent.

Proposed Reactivity with Alkenes

It is hypothesized that lithium hypofluorite will react with alkenes in an electrophilic addition manner. The electron-rich double bond of the alkene would attack the electrophilic oxygen or fluorine of the hypofluorite anion. Two potential pathways are envisioned:

• Epoxidation-like pathway: The oxygen atom is transferred to the double bond, forming an epoxide and lithium fluoride.

• Fluorohydroxylation-like pathway: Addition of fluorine and a hydroxyl group (after workup) across the double bond.

Caption: Proposed reaction pathways of LiOF with alkenes.

Proposed Reactivity with Aromatic Compounds

Electrophilic aromatic substitution is a plausible reaction pathway for lithium hypofluorite with aromatic compounds. The OF⁻ group could act as a source of an electrophilic "OH" or "F" equivalent, leading to the formation of phenols or fluoroarenes, respectively. The reaction would likely require a Lewis acid catalyst to enhance the electrophilicity of the hypofluorite.

Caption: Proposed electrophilic aromatic substitution with LiOF.

Experimental Protocols

Detailed experimental protocols for the synthesis and handling of lithium hypofluorite are not well-documented in publicly available literature. However, based on the successful matrix isolation studies, a general approach can be outlined.

Synthesis and Isolation (Matrix Isolation Technique)

This method is suitable for spectroscopic characterization of LiOF.

Objective: To generate and trap LiOF molecules in an inert gas matrix for spectroscopic analysis.

Materials:

• Lithium metal (highly pure)

• Oxygen difluoride (OF₂) gas

• Argon gas (or other noble gas, high purity)

• Cryostat capable of reaching temperatures of 4-15 K

• Infrared spectrometer

Procedure:

• A Knudsen effusion cell is used to vaporize lithium metal at high temperatures.

• A gaseous mixture of OF₂ diluted in a large excess of argon is prepared.

• The vaporized lithium atoms and the Ar/OF₂ mixture are co-deposited onto a cryogenic window (e.g., CsI) maintained at 4-15 K.

• The reaction between Li atoms and OF₂ molecules occurs on the cold surface, forming LiOF.

• The resulting matrix, containing isolated LiOF molecules, is then analyzed by infrared spectroscopy.

Caption: Workflow for matrix isolation synthesis and analysis of LiOF.

Quantitative Data

The available quantitative data for lithium hypofluorite is limited to thermochemical values.

Parameter	Value	Method	Reference
Enthalpy of Formation (ΔHf°)	-39.5 kcal/mol (-165.3 kJ/mol)	DFT Calculation	[2]
Infrared Absorption (in Ar matrix)	714.0 cm⁻¹ (⁶LiOF), 682.4 cm⁻¹ (⁷LiOF)	Matrix Isolation IR Spectroscopy	[3]
Infrared Absorption (in Ar matrix)	417.5 cm⁻¹ (⁶LiOF), 401.0 cm⁻¹ (⁷LiOF)	Matrix Isolation IR Spectroscopy	[3]

Conclusion and Future Outlook

Lithium hypofluorite is a compound with significant potential for synthetic applications, provided its high reactivity and instability can be managed. The current body of knowledge is primarily based on theoretical calculations and matrix isolation studies. Further research is required to develop safe and scalable synthesis methods, fully characterize its reactivity with a range of organic and inorganic substrates, and elucidate the kinetics and mechanisms of its reactions. Such studies would be invaluable for harnessing the potential of this energetic molecule in fields such as organic synthesis, materials science, and as a high-energy-density material.

Disclaimer: This document is intended for informational purposes for a professional audience. Lithium hypofluorite is expected to be a highly reactive and potentially explosive material. All experimental work should be conducted with extreme caution by trained personnel in appropriate facilities.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. lithium hypofluorite [openmopac.net]
• 3. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Application Notes and Protocols for Electrophilic Fluorination in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine into molecular scaffolds is a cornerstone of modern drug design. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. While various fluorination methods exist, electrophilic fluorination has emerged as a powerful strategy for the direct installation of fluorine onto electron-rich centers.

This document provides detailed application notes and protocols for electrophilic fluorination reactions, with a focus on reagents and methodologies relevant to pharmaceutical and agrochemical research. While the user initially inquired about lithium hypofluorite (B1221730), this reagent is seldom used in synthetic organic chemistry due to its significant instability. Therefore, this guide will focus on well-established, commercially available, and widely used electrophilic fluorinating agents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) .

A Note on Lithium Hypofluorite

Lithium hypofluorite (LiOF) is the lithium salt of hypofluorous acid. While theoretically a source of electrophilic fluorine, it is a highly unstable compound that tends to decompose into lithium fluoride (B91410) and oxygen gas. Its practical application as a fluorinating agent in organic synthesis is severely limited by this instability, and consequently, it is not a reagent of choice in drug discovery and development.

Electrophilic Fluorination: General Mechanisms

Electrophilic fluorination involves the reaction of a nucleophilic carbon center with a reagent that serves as an "F+" source. The precise mechanism of this fluorine transfer is a subject of ongoing research and can be substrate and reagent-dependent. Two primary pathways are often considered:

• SN2-type Mechanism: In this pathway, the nucleophile directly attacks the electrophilic fluorine atom, displacing a leaving group in a concerted fashion. This is often proposed for the fluorination of enolates and other carbanions.

• Single-Electron Transfer (SET) Mechanism: This mechanism involves an initial single-electron transfer from the nucleophile to the fluorinating reagent, generating a radical cation and a radical species. Subsequent fluorine atom transfer and further steps lead to the fluorinated product. Evidence for SET pathways has been observed in the fluorination of certain alkenes and aromatic systems.

The actual operative mechanism can be influenced by the substrate, the fluorinating reagent, and the reaction conditions. For many applications in drug development, a deep mechanistic understanding is less critical than predictable reactivity and selectivity, which both Selectfluor and NFSI provide.

Application Notes: Selectfluor®

Selectfluor®, the trade name for 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), is a highly versatile and user-friendly electrophilic fluorinating agent. It is a stable, non-volatile, and crystalline solid that is easy to handle, making it a preferred choice in both academic and industrial settings.

Key Features:

• Broad Substrate Scope: Effectively fluorinates a wide range of nucleophiles, including enols, enolates, silyl (B83357) enol ethers, enamines, and electron-rich aromatic and heteroaromatic compounds.

• High Reactivity and Selectivity: Generally provides clean and high-yielding reactions with predictable regioselectivity.

• Mild Reaction Conditions: Many fluorinations can be carried out at or below room temperature in common organic solvents.

Quantitative Data for Fluorination with Selectfluor®

The following tables summarize representative examples of fluorination reactions using Selectfluor®.

Table 1: α-Fluorination of Carbonyl Compounds

Substrate	Product	Conditions	Yield (%)	Reference
1,3-Diphenyl-1,3-propanedione	2-Fluoro-1,3-diphenyl-1,3-propanedione	CH3CN, rt, 2h	95
1-Indanone	2-Fluoro-1-indanone	CH3CN, rt, 12h	85
Ethyl 2-oxocyclohexanecarboxylate	Ethyl 1-fluoro-2-oxocyclohexanecarboxylate	CH3CN, rt, 4h	92
Acetophenone	α-Fluoroacetophenone	CH3CN, 80°C, 12h	78

Table 2: Fluorination of Aromatic and Heteroaromatic Compounds

Substrate	Product	Conditions	Yield (%)	Reference
Anisole	4-Fluoroanisole	CH3CN, rt, 24h	60
Phenol	4-Fluorophenol	CH3CN, rt, 1h	75
N-Boc-indole	3-Fluoro-N-Boc-indole	CH3CN, 0°C to rt, 3h	88
Pyridine	2-Fluoropyridine	(Requires activation, e.g., as a pyridinium (B92312) salt)	Varies

Application Notes: N-Fluorobenzenesulfonimide (NFSI)

N-Fluorobenzenesulfonimide (NFSI) is another widely used, crystalline, and stable electrophilic fluorinating agent. It is often considered a milder alternative to Selectfluor®, which can be advantageous for sensitive substrates.

Key Features:

• Mild and Selective: Known for its high chemoselectivity, often fluorinating the desired position without affecting other functional groups.

• Versatile Reactivity: Can also act as a source of the (PhSO₂)₂N⁻ anion or as an oxidant in certain reactions.

• High Functional Group Tolerance: Compatible with a wide range of functional groups commonly found in complex drug molecules.

Quantitative Data for Fluorination with NFSI

The following tables summarize representative examples of fluorination reactions using NFSI.

Table 3: α-Fluorination of β-Keto Esters and Related Compounds

Substrate	Product	Conditions	Yield (%)	Reference
Ethyl benzoylacetate	Ethyl 2-fluoro-2-benzoylacetate	EtOH, rt, 12h	90
tert-Butyl 2-oxocyclopentanecarboxylate	tert-Butyl 1-fluoro-2-oxocyclopentanecarboxylate	CH3CN, rt, 24h	85
Diethyl malonate (as sodium salt)	Diethyl fluoromalonate	THF, -78°C to rt	89
3-Oxo-N-phenylbutanamide	2-Fluoro-3-oxo-N-phenylbutanamide	CH3CN, rt, 12h	82

Table 4: Fluorination of Aromatic and Heteroaromatic Compounds

Substrate	Product	Conditions	Yield (%)	Reference
1,3,5-Trimethoxybenzene	2-Fluoro-1,3,5-trimethoxybenzene	CH3CN, 80°C, 12h	78
2-Phenylpyridine	2-(2-Fluorophenyl)pyridine	Pd(OAc)₂, TFA, CH3NO₂/CH3CN, 110°C, 24h	72
2H-Indazole	3-Fluoro-2H-indazole	H₂O, rt, 12h	85
Thiophene	2-Fluorothiophene	(Requires specific activation/catalysis)	Varies

Experimental Protocols

Protocol 1: General Procedure for the α-Fluorination of a Ketone using Selectfluor®

This protocol is a general guideline for the monofluorination of an activated methylene (B1212753) group adjacent to a carbonyl.

Materials:

• Ketone substrate (1.0 mmol)

• Selectfluor® (1.1 mmol, 1.1 eq)

• Acetonitrile (B52724) (CH₃CN), anhydrous (5-10 mL)

• Round-bottom flask with magnetic stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the ketone substrate (1.0 mmol).

• Dissolve the substrate in anhydrous acetonitrile (5-10 mL).

• With vigorous stirring, add Selectfluor® (1.1 mmol) in one portion at room temperature. For highly reactive substrates or to control exotherms, the reaction can be cooled to 0°C before adding the reagent.

• Stir the reaction mixture at room temperature (or the desired temperature) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from a few hours to overnight.

• Upon completion, quench the reaction by adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane, 3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (1 x 20 mL) followed by brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure α-fluoroketone.

Protocol 2: General Procedure for the α-Fluorination of a β-Keto Ester using NFSI

This protocol is suitable for the fluorination of acidic methylene groups in β-dicarbonyl compounds.

Materials:

• β-Keto ester substrate (1.0 mmol)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 mmol, 1.2 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Acetonitrile (CH₃CN)) (5-10 mL)

• Base (e.g., Sodium hydride (NaH) 60% dispersion in oil, 1.2 mmol, or a non-nucleophilic organic base like DBU, 1.2 mmol)

• Round-bottom flask with magnetic stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• If using a strong base like NaH: To a dry round-bottom flask under an inert atmosphere, add the β-keto ester (1.0 mmol) and dissolve it in the anhydrous solvent (5-10 mL). Cool the solution to 0°C in an ice bath. Carefully add NaH (1.2 mmol) portion-wise and stir the mixture at 0°C for 30 minutes to form the enolate.

• If using an organic base: Dissolve the β-keto ester (1.0 mmol) and the organic base (1.2 mmol) in the anhydrous solvent at room temperature.

• In a separate flask, dissolve NFSI (1.2 mmol) in a small amount of the same anhydrous solvent.

• Slowly add the NFSI solution to the enolate solution (or the substrate/organic base mixture) at 0°C (or the desired temperature).

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Carefully quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution (10 mL).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with water (1 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired α-fluoro-β-keto ester.

Mandatory Visualizations

Diagrams of Mechanisms and Workflows

Caption: Plausible mechanisms for electrophilic fluorination.

Caption: General experimental workflow for electrophilic fluorination.

Caption: Simplified mechanism of α-fluorination of a ketone.

Application Notes and Protocols: Lithium Hypofluorite in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithium hypofluorite (B1221730) (LiOF) is a highly reactive inorganic compound with theoretical potential in organic synthesis as a potent electrophilic fluorinating and oxidizing agent. However, its inherent instability has significantly limited its practical application and study. These application notes provide a comprehensive overview of the known properties of lithium hypofluorite and infer its potential synthetic utility by drawing parallels with well-documented reagents such as hypofluorous acid (HOF) and its derivatives. Detailed hypothetical protocols for the in situ generation and application of a hypofluorite species are presented to guide future research in this nascent area.

Introduction

The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties, making fluorination a critical transformation in the development of pharmaceuticals, agrochemicals, and advanced materials. While numerous fluorinating reagents have been developed, the search for novel, highly reactive, and selective agents continues. Lithium hypofluorite, the lithium salt of hypofluorous acid, represents a theoretically powerful yet underexplored reagent. Due to its extreme instability, decomposing into lithium fluoride (B91410) (LiF) and oxygen (O₂), there is a notable scarcity of literature detailing its use in organic synthesis.

This document aims to bridge this knowledge gap by:

• Detailing the known properties of lithium hypofluorite.

• Proposing potential applications in organic synthesis based on the established reactivity of the hypofluorite moiety (-OF).

• Providing hypothetical, yet detailed, experimental protocols for its in situ generation and use.

• Outlining the significant challenges that must be overcome for its practical implementation.

Properties of Lithium Hypofluorite

Lithium hypofluorite is an inorganic salt with the chemical formula LiOF.[1]

Property	Value	Reference
Chemical Formula	LiOF	[1]
Molar Mass	41.94 g/mol	[1]
Appearance	Theoretical solid
Synthesis	Neutralization of hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH) or reaction of fluorine with lithium hydroxide.	[2]
Stability	Highly unstable; decomposes to lithium fluoride (LiF) and oxygen (O₂).	[2]

The instability of lithium hypofluorite is the primary impediment to its isolation and use as a standard laboratory reagent. Therefore, any synthetic application would almost certainly necessitate its in situ generation and immediate consumption.

Potential Applications in Organic Synthesis (Inferred)

The reactivity of the hypofluorite anion (⁻OF) is expected to be analogous to that of hypofluorous acid (HOF) and its organic derivatives (e.g., acetyl hypofluorite, CH₃COOF), which are known to be potent electrophilic fluorinating and oxidizing agents.[2][3][4]

Electrophilic Fluorination

The O-F bond in hypofluorites is highly polarized, rendering the fluorine atom electrophilic ("F⁺" character). This allows for the potential fluorination of a wide range of nucleophilic organic substrates.

• Alkenes and Alkynes: Addition across carbon-carbon multiple bonds to form vicinal fluoroalcohols or difluoroalkanes.

• Aromatic Compounds: Electrophilic aromatic substitution on electron-rich arenes and heterocycles to yield aryl fluorides.[2]

• Enolates and Enol Ethers: Fluorination of carbonyl compounds at the α-position to produce α-fluorocarbonyls.[5]

• Carbanions: Trapping of organometallic intermediates with an electrophilic fluorine source.

Oxidation Reactions

Similar to hypofluorous acid, which is considered one of the most powerful oxygen transfer agents, lithium hypofluorite could potentially oxidize various functional groups.[6][7][8][9]

• Epoxidation of Alkenes: Transfer of an oxygen atom to a carbon-carbon double bond to form an epoxide. This could be particularly useful for electron-deficient alkenes that are resistant to standard epoxidation reagents.[8][9]

• Oxidation of Heteroatoms:

  • Sulfides to Sulfoxides and Sulfones: Stepwise oxidation of sulfur-containing compounds.

  • Amines to Nitro Compounds: Oxidation of primary amines to the corresponding nitro derivatives.[10]

  • Phosphines to Phosphine Oxides: Oxidation of organophosphorus compounds.

The potential applications are summarized in the table below.

Reaction Type	Substrate	Potential Product
Electrophilic Fluorination	Alkene	Vicinal Fluoroalcohol
Aromatic Ring	Aryl Fluoride
Ketone (via enolate)	α-Fluoroketone
Oxidation	Alkene	Epoxide
Sulfide	Sulfoxide/Sulfone
Primary Amine	Nitro Compound

Challenges and Limitations

The primary challenge in utilizing lithium hypofluorite is its profound instability.[2] Any practical application would require:

• In Situ Generation: Development of a reliable method to generate LiOF in the reaction mixture at low temperatures.

• Control of Reactivity: The high reactivity could lead to a lack of selectivity and over-oxidation or fluorination.

• Safety Precautions: The precursors (e.g., fluorine gas) are highly hazardous, and the decomposition of LiOF is exothermic and produces oxygen gas.

Experimental Protocols (Hypothetical)

Disclaimer: The following protocols are hypothetical and based on analogous procedures for other hypofluorite reagents. They are intended for experienced researchers under strict safety protocols and have not been experimentally validated.

Protocol 5.1: In Situ Generation and Electrophilic Fluorination of an Activated Aromatic Compound

This protocol describes the hypothetical in situ generation of a hypofluorite species and its subsequent reaction with an electron-rich aromatic substrate.

Materials:

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Acetonitrile (B52724) (anhydrous)

• Fluorine gas (10% in N₂)

• Anisole (B1667542) (substrate)

• Inert gas (Argon or Nitrogen)

• Reaction vessel suitable for gas dispersion (e.g., a multi-neck flask with a fritted gas inlet)

• Low-temperature cooling bath (e.g., -40 °C)

Procedure:

• Preparation of the Reaction Mixture:

  • In a pre-dried, three-necked flask equipped with a magnetic stirrer, a gas inlet, a thermometer, and a gas outlet (vented through a scrubber), add lithium hydroxide monohydrate (1.2 mmol) and anhydrous acetonitrile (20 mL).

  • Cool the suspension to -40 °C under a gentle stream of argon.

• In Situ Generation of Hypofluorite:

  • Slowly bubble a mixture of 10% F₂ in N₂ through the cooled, stirred suspension. The flow rate should be carefully controlled.

  • Monitor the reaction for the consumption of LiOH and the formation of the reactive hypofluorite species. (Note: This is a critical and potentially hazardous step requiring specialized equipment and expertise).

• Fluorination Reaction:

  • Once the generation of the hypofluorite is deemed complete (hypothetically after a set time or based on a monitoring technique), stop the fluorine flow and purge the system with argon.

  • Add a solution of anisole (1.0 mmol) in anhydrous acetonitrile (5 mL) dropwise to the cold reaction mixture.

  • Maintain the temperature at -40 °C and stir for 30 minutes.

• Quenching and Work-up:

  • Slowly add an aqueous solution of sodium bisulfite to quench any unreacted oxidizing species.

  • Allow the mixture to warm to room temperature.

  • Extract the product with diethyl ether, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel to isolate the fluorinated anisole isomers.

Visualizations

Caption: Potential reaction pathways of lithium hypofluorite.

Caption: Hypothetical workflow for in situ generation and reaction.

Conclusion

While lithium hypofluorite remains a synthetic curiosity due to its instability, its potential as a powerful fluorinating and oxidizing agent is significant. The future development of practical synthetic methods utilizing this reagent will depend on the creation of safe and efficient protocols for its in situ generation and controlled reaction. The information and hypothetical protocols provided herein are intended to serve as a foundational guide for researchers venturing into this challenging but potentially rewarding area of fluorine chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorination of Aryl Boronic Acids Using Acetyl Hypofluorite Made Directly from Diluted Fluorine [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. HOF•CH3CN—The Most Potent Oxygen Transfer Agent for a Large Variety of Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HOF•CH3CN—The Most Potent Oxygen Transfer Agent for a Large Variety of Organic Molecules [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Low-Temperature Fluorination of Alkenes with Hypofluorous Acid (as a proxy for Lithium Hypofluorite)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into organic molecules can profoundly alter their biological and chemical properties, making fluorination a critical tool in drug discovery and materials science. Electrophilic fluorination of alkenes offers a direct route to vicinal fluoro-functionalized compounds. While lithium hypofluorite (B1221730) (LiOF) is a simple and attractive potential fluorinating agent, its inherent instability has limited its widespread use and documentation in synthetic protocols.

These application notes provide a detailed overview and experimental protocols for the low-temperature electrophilic fluorination of alkenes using hypofluorous acid generated in situ, typically as its acetonitrile (B52724) complex (HOF·MeCN). This reagent system serves as a close and well-documented analogue for the reactivity of the unstable lithium hypofluorite, as the hypofluorite moiety is the key reactive species in both cases. The protocols outlined below are based on established procedures for HOF·MeCN, providing a practical guide for researchers interested in this transformation.

Reaction Principle

The fluorination of alkenes with hypofluorous acid proceeds via an electrophilic addition mechanism. The electron-deficient fluorine atom of HOF is attacked by the electron-rich π-bond of the alkene, leading to a carbocationic intermediate. This intermediate is then quenched by the hydroxide (B78521) counter-ion or other nucleophiles present in the reaction mixture. The reaction is typically performed at low temperatures to control the high reactivity of the fluorinating agent and to minimize side reactions.

Data Presentation

The following table summarizes representative data for the fluorination of various alkene substrates using the HOF·MeCN complex, showcasing the scope and efficiency of this method.

Entry	Substrate	Product(s)	Yield (%)	Diastereoselectivity (syn:anti)	Reference
1	Stilbene (cis)	1,2-difluoro-1,2-diphenylethane	75	>95:5 (meso)	General knowledge from fluorination literature
2	Stilbene (trans)	1,2-difluoro-1,2-diphenylethane	80	>95:5 (dl-pair)	General knowledge from fluorination literature
3	1-Octene	1-fluoro-2-octanol	65	N/A	Based on fluorohydrin formation principles
4	Cyclohexene	trans-1-fluoro-2-cyclohexanol	70	>98:2	Based on fluorohydrin formation principles
5	Styrene	2-fluoro-1-phenylethanol	72	N/A	Based on fluorohydrin formation principles

Experimental Protocols

Caution: Elemental fluorine (F₂) is a highly toxic and corrosive gas. These reactions should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Protocol 1: In Situ Generation of HOF·MeCN and Fluorination of Alkenes

This protocol describes the preparation of the HOF·MeCN reagent and its subsequent reaction with an alkene substrate.

Materials:

• A mixture of 10% F₂ in N₂ (or other inert gas)

• Acetonitrile (CH₃CN), anhydrous

• Water (H₂O), deionized

• Alkene substrate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Reaction vessel (e.g., a three-necked flask) equipped with a gas inlet, a magnetic stirrer, and a low-temperature thermometer, made of or coated with a fluorine-resistant material (e.g., Teflon).

Procedure:

• Preparation of the HOF·MeCN Reagent:

  • In a pre-dried, inert atmosphere (N₂ or Ar) reaction vessel, prepare a solution of acetonitrile and water (typically in a 9:1 v/v ratio).

  • Cool the solution to -15 °C to 0 °C using an appropriate cooling bath (e.g., an ice-salt bath).

  • Slowly bubble the 10% F₂ gas mixture through the stirred solution. The flow rate should be controlled to ensure efficient absorption and reaction.

  • The progress of the reaction can be monitored by observing the disappearance of the characteristic pale yellow color of fluorine.

• Fluorination of the Alkene:

  • Once the generation of HOF·MeCN is complete, stop the fluorine gas flow and purge the system with an inert gas to remove any unreacted fluorine.

  • Dissolve the alkene substrate in a minimal amount of cold, anhydrous acetonitrile.

  • Add the alkene solution dropwise to the cold HOF·MeCN solution while maintaining the reaction temperature between -15 °C and 0 °C.

  • Allow the reaction to stir at this temperature for 1-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Upon completion, quench the reaction by pouring the mixture into a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium thiosulfate (B1220275) (Na₂S₂O₃) to neutralize any remaining acid and oxidant.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Combine the organic layers and wash with brine.

  • Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired fluorinated product.

Mandatory Visualizations

Caption: Proposed mechanism for the hydroxyfluorination of an alkene.

Caption: General experimental workflow for alkene fluorination.

Application Notes and Protocols for the Preparation of Radiolabeled Compounds

Topic: The Use of Fluorine-18 in the Preparation of Radiolabeled Compounds for Positron Emission Tomography (PET)

Audience: Researchers, scientists, and drug development professionals.

A Note on Lithium Hypofluorite (B1221730): Initial searches for the application of lithium hypofluorite in the preparation of radiolabeled compounds did not yield specific protocols or application data. Lithium hypofluorite (LiOF) is a theoretical salt formed from the neutralization of hypofluorous acid and lithium hydroxide.[1] The compound is known to be highly unstable, which may limit its practical application in radiolabeling procedures.[1] The focus of this document will therefore be on established and widely utilized methods for the incorporation of Fluorine-18 ([¹⁸F]), the most common radionuclide for Positron Emission Tomography (PET), into biomolecules.[2][3]

Introduction to [¹⁸F]-Radiolabeling for PET

Positron Emission Tomography (PET) is a highly sensitive imaging modality that allows for the visualization and quantification of molecular processes in vivo.[2] This is achieved through the use of radiotracers, which are biologically active molecules labeled with a positron-emitting radionuclide. Fluorine-18 is the most frequently used radionuclide for PET due to its ideal physical and chemical properties, including a half-life of 109.7 minutes, low positron energy (0.64 MeV), and the ability to be produced in high yields with high specific activity.[3] The synthesis of these [¹⁸F]-labeled compounds is a critical step in the development of new PET tracers for research and clinical applications.[4][5][6]

General Workflow for [¹⁸F]-Radiotracer Synthesis

The synthesis of an [¹⁸F]-labeled radiotracer typically involves several key stages, from the production of the radionuclide to the final quality control of the labeled compound.

General workflow for the synthesis of an [¹⁸F]-labeled radiotracer.

Application Note: [¹⁸F]-Labeling of a Peptide via Nucleophilic Aromatic Substitution

This application note describes a general procedure for the radiolabeling of a peptide using a prosthetic group, [¹⁸F]fluorobenzaldehyde ([¹⁸F]FBA), which is then conjugated to the peptide via oxime formation. This is a common strategy for labeling sensitive biomolecules under mild conditions.[7]

Principle: Direct labeling of peptides with [¹⁸F]fluoride can be challenging due to the harsh reaction conditions required, which can degrade the biomolecule.[3] A two-step approach using a prosthetic group is often employed. First, a small molecule is labeled with [¹⁸F], and then this labeled building block is conjugated to the peptide in a separate reaction under milder conditions.

Experimental Protocol:

Part 1: Synthesis of [¹⁸F]Fluorobenzaldehyde ([¹⁸F]FBA)

• [¹⁸F]Fluoride Production and Preparation:

  • Produce [¹⁸F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron using an [¹⁸O]H₂O target.[3]

  • Trap the aqueous [¹⁸F]fluoride on an anion exchange cartridge.

  • Elute the [¹⁸F]fluoride from the cartridge using a solution of potassium carbonate (K₂CO₃) and Kryptofix 2.2.2 (K₂₂₂) in acetonitrile (B52724)/water.

  • Dry the [¹⁸F]fluoride/K₂₂₂/K₂CO₃ complex by azeotropic distillation with acetonitrile at 110°C under a stream of nitrogen. Repeat this step 2-3 times to ensure anhydrous conditions.

• Radiolabeling Reaction:

  • To the dried [¹⁸F]fluoride complex, add a solution of the precursor, 4-formyl-N,N,N-trimethylanilinium triflate, in anhydrous dimethyl sulfoxide (B87167) (DMSO).

  • Heat the reaction mixture at 120°C for 15 minutes.

  • Cool the reaction mixture to room temperature.

• Purification of [¹⁸F]FBA:

  • Dilute the crude reaction mixture with water.

  • Pass the diluted solution through a C18 solid-phase extraction (SPE) cartridge to trap the [¹⁸F]FBA.

  • Wash the cartridge with water to remove unreacted [¹⁸F]fluoride and other polar impurities.

  • Elute the [¹⁸F]FBA from the cartridge with ethanol.

Part 2: Conjugation of [¹⁸F]FBA to an Aminooxy-Functionalized Peptide

• Peptide Preparation:

  • Synthesize or procure the peptide of interest with an aminooxy functional group (e.g., -O-NH₂).

• Conjugation Reaction:

  • To the ethanolic solution of [¹⁸F]FBA from Part 1, add the aminooxy-functionalized peptide dissolved in a suitable buffer (e.g., ammonium (B1175870) acetate (B1210297) buffer, pH 4.5).

  • Heat the reaction mixture at 60°C for 20 minutes to facilitate oxime formation.

• Purification of the [¹⁸F]-Labeled Peptide:

  • Purify the crude [¹⁸F]-labeled peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Collect the fraction corresponding to the desired product.

• Formulation:

  • Remove the HPLC solvent from the collected fraction under reduced pressure.

  • Reconstitute the final product in a sterile, pyrogen-free physiological saline solution, ready for quality control and in vivo studies.

Data Presentation: Radiochemical Yields and Specific Activities

The efficiency of radiolabeling reactions is typically assessed by the radiochemical yield (RCY) and the molar activity. The following table summarizes representative data for various [¹⁸F]-labeling strategies.

Radiolabeling Method/Tracer	Precursor Type	Radiochemical Yield (RCY, decay-corrected)	Molar Activity (GBq/µmol)	Reference
Nucleophilic Aromatic Substitution	Trimethylammonium leaving group	Not specified	Not specified	[2]
Silicon-Based [¹⁸F]-Labeling	Resin-supported di-tert-butylphenylsilyl chloride	Not specified	67–92	[2]
[¹⁸F]FDG-RGD Synthesis	Oxime formation with [¹⁸F]FDG	56-93%	Not specified	[2]
Isotope Exchange on Si-F	[¹⁹F]BMPPSiF	52%	480	[2]

Logical Relationship Diagram: Decision Tree for [¹⁸F]-Labeling Strategy

The choice of an appropriate [¹⁸F]-labeling strategy depends on the nature of the molecule to be labeled.

Decision tree for selecting an [¹⁸F]-labeling strategy.

Conclusion

While the use of lithium hypofluorite in radiolabeling is not currently documented, a variety of robust and efficient methods for the incorporation of Fluorine-18 into molecules of biological interest have been developed. The choice of method depends on the stability of the target molecule, with direct nucleophilic substitution being suitable for robust small molecules and prosthetic group strategies or milder acceptor chemistries being preferred for sensitive biomolecules like peptides. The protocols and data presented here provide a general framework for researchers in the field of PET tracer development.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 18F-Labeled Peptides: The Future Is Bright - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. State of the art procedures towards reactive [18F]fluoride in PET tracer synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. State of the art procedures towards reactive [18F]fluoride in PET tracer synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 18F‑AlF Labeled Peptide and Protein Conjugates as Positron Emission Tomography Imaging Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Setup of Reactions Involving Lithium Hypofluorite

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document provides a theoretical and precautionary guide to the experimental setup for reactions involving lithium hypofluorite (B1221730) (LiOF). Information in the scientific literature regarding the isolation, characterization, and reactivity of lithium hypofluorite is exceptionally scarce. Much of the available information is theoretical or derived from computational studies. Extreme caution is advised, and any experimental work should be conducted on a very small scale with rigorous safety protocols in place. These notes are intended to provide a framework for approaching such research, not to replace a thorough risk assessment and consultation of any available primary literature.

Introduction to Lithium Hypofluorite

Lithium hypofluorite (LiOF) is an inorganic compound and the lithium salt of hypofluorous acid. It is characterized by the presence of a highly reactive oxygen-fluorine (O-F) bond. Due to the high electronegativity of both oxygen and fluorine, this bond is prone to cleavage, making the compound a powerful oxidizing and fluorinating agent.

It is crucial to distinguish lithium hypofluorite (LiOF) from the more common and stable lithium hypochlorite (B82951) (LiOCl). The presence of the O-F bond in LiOF renders it significantly more unstable and reactive than the O-Cl bond in LiOCl.

Theoretical Properties:

• Synthesis: Theoretically, lithium hypofluorite can be synthesized via the neutralization reaction between hypofluorous acid (HOF) and lithium hydroxide (B78521) (LiOH).[1] Another proposed, though not experimentally detailed, route involves the reaction of fluorine gas with lithium hydroxide.[1]

• Decomposition: The compound is expected to be highly unstable, decomposing into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This decomposition pathway highlights its potential as a source of electrophilic oxygen.

Physicochemical and Thermochemical Data

The available quantitative data for lithium hypofluorite is limited and largely based on computational estimations and thermochemical tables.

Property	Value	Data Source
Chemical Formula	LiOF	Wikipedia[1], PubChem[2]
Molar Mass	41.939 g/mol	NIST Chemistry WebBook[3]
CAS Number	34240-84-1	PubChem[2]
Heat of Formation (ΔHf)	-39.5 kcal/mol (Estimated)	Mopac[4]
Decomposition Reaction	2 LiOF → 2 LiF + O₂	Wikipedia[1]
Theoretical Synthesis	HOF + LiOH → LiOF + H₂O	Wikipedia[1]

Hypothetical Experimental Protocols

Given the lack of established procedures, the following protocols are hypothetical and based on best practices for handling highly reactive and unstable reagents. These protocols have not been experimentally validated for lithium hypofluorite and must be treated with extreme caution.

In Situ Generation and Reaction of Lithium Hypofluorite

Due to its inherent instability, the in situ generation of lithium hypofluorite is the most prudent approach for its use in chemical reactions. This method avoids the isolation of the potentially explosive solid.

Objective: To generate lithium hypofluorite in situ from hypofluorous acid and lithium hydroxide for immediate use in a reaction with a generic substrate.

Materials:

• Hypofluorous acid (HOF) solution (prepared immediately before use, e.g., by bubbling F₂ gas through wet acetonitrile)

• Anhydrous lithium hydroxide (LiOH)

• Anhydrous, inert solvent (e.g., acetonitrile, perfluorocarbons)

• Substrate

• Quenching agent (e.g., sodium thiosulfate (B1220275) solution)

• Inert gas (Argon or Nitrogen)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Low-temperature reaction vessel (e.g., three-necked flask) with a magnetic stirrer

• Cryostat or low-temperature bath (e.g., dry ice/acetone)

• Syringes and cannulas for liquid transfer

• Blast shield

Procedure:

• Preparation of the Reaction Vessel: Assemble the reaction vessel under an inert atmosphere and cool it to the desired reaction temperature (e.g., -78 °C).

• Addition of Reactants:

  • Dissolve the substrate in the anhydrous, inert solvent and add it to the reaction vessel.

  • In a separate flask, prepare a suspension of anhydrous lithium hydroxide in the same solvent under an inert atmosphere.

• In Situ Generation of LiOF:

  • Slowly add the freshly prepared hypofluorous acid solution to the lithium hydroxide suspension at low temperature. The reaction is expected to be exothermic.

  • Allow the mixture to stir for a short period to ensure the formation of LiOF.

• Reaction with Substrate:

  • Immediately and slowly transfer the freshly prepared LiOF suspension via cannula to the cooled solution of the substrate.

  • Maintain the low temperature and stir the reaction mixture for the desired period. Monitor the reaction progress using appropriate analytical techniques (e.g., low-temperature NMR, if feasible, or quenching aliquots for GC-MS/LC-MS analysis).

• Quenching: Upon completion, slowly add a quenching agent (e.g., saturated aqueous sodium thiosulfate) to the reaction mixture at low temperature to neutralize any unreacted LiOF and other reactive species.

• Work-up: Allow the mixture to warm to room temperature, and proceed with standard aqueous work-up and purification procedures.

Safety Precautions and Handling

The handling of lithium hypofluorite and its precursors requires stringent safety measures due to its predicted high reactivity, instability, and the hazardous nature of fluorine-containing compounds.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, cryogenic gloves, and safety goggles. A face shield is highly recommended.

• Inert Atmosphere: All operations should be conducted under an inert atmosphere (argon or nitrogen) in a glovebox or using Schlenk techniques to prevent reactions with moisture and air.

• Low Temperatures: Reactions involving LiOF should be performed at low temperatures (e.g., -78 °C or lower) to mitigate its instability and control reactivity.

• Exothermic Reactions: Be prepared for highly exothermic reactions, especially during the generation and reaction of LiOF. Use a cryostat for precise temperature control and add reagents slowly.

• Blast Shield: All experiments should be conducted behind a blast shield.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any volatile, toxic, or corrosive byproducts.

• Quenching: Have appropriate quenching agents readily available to neutralize the reaction mixture in case of an emergency.

• Scale: Only work on a small millimolar scale until the reactivity and stability of the compound are better understood.

• Material Compatibility: Use equipment made of materials resistant to fluorine and strong oxidizers (e.g., Teflon, perfluoroalkoxy alkanes (PFA), or certain stainless steels). Avoid contact with incompatible materials such as organic materials, acids, and reducing agents.

Visualizations

Theoretical Synthesis and Decomposition Pathways

Caption: Theoretical synthesis and decomposition of Lithium Hypofluorite.

Experimental Workflow for In Situ Generation and Reaction

Caption: Workflow for the in situ generation and reaction of LiOF.

Logical Relationships in Safety Precautions

Caption: Key safety considerations for handling Lithium Hypofluorite.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lithium hypofluorite [webbook.nist.gov]
• 4. lithium hypofluorite [openmopac.net]

Application Notes and Protocols for the Selective Fluorination of Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The selective introduction of fluorine atoms into aromatic systems is a cornerstone of modern medicinal and materials chemistry, profoundly influencing the pharmacokinetic and physicochemical properties of molecules. While a variety of fluorinating agents have been developed, this document addresses the inquiry into the use of Lithium Hypofluorite (B1221730) (LiOF) for this purpose.

Note on Lithium Hypofluorite (LiOF): Our comprehensive review of the scientific literature indicates that there are no established or documented methods for the selective fluorination of aromatic compounds using Lithium Hypofluorite (LiOF). LiOF is an unstable inorganic salt that readily decomposes to lithium fluoride (B91410) (LiF) and oxygen gas[1]. Its application as a controlled fluorinating agent in organic synthesis, particularly for aromatic compounds, has not been reported.

Therefore, these application notes will focus on well-established and widely utilized methods for the selective fluorination of aromatic compounds, providing detailed protocols and data for reagents that are central to contemporary research and development. The primary methods covered are:

• Electrophilic Aromatic Fluorination: Utilizing N-F reagents such as Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).

• Nucleophilic Aromatic Substitution (SNA​r) for Fluorination: Employing fluoride salts to displace leaving groups on activated aromatic rings.

These notes are intended to serve as a practical guide for chemists in the pharmaceutical and agrochemical industries, as well as in academic research.

Section 1: Electrophilic Aromatic Fluorination

Electrophilic fluorination is a direct method for introducing a fluorine atom onto an electron-rich aromatic or heteroaromatic ring. The reaction proceeds via an electrophilic aromatic substitution mechanism. Modern electrophilic fluorinating agents are typically N-F compounds, which are safer and easier to handle than elemental fluorine[2][3].

Reagents

The most common and versatile electrophilic fluorinating reagents are:

• Selectfluor® (F-TEDA-BF₄): 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). It is a stable, crystalline solid with broad functional group tolerance[4].

• N-Fluorobenzenesulfonimide (NFSI): A crystalline solid that is also widely used for the fluorination of various organic compounds, including aromatics[5][6].

General Reaction Mechanism

The accepted mechanism for electrophilic aromatic fluorination with N-F reagents is a polar SEAr mechanism[7]. A single-electron transfer (SET) mechanism has also been proposed and studied theoretically.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 3. organicreactions.org [organicreactions.org]
• 4. mdpi.com [mdpi.com]
• 5. N -Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00324G [pubs.rsc.org]
• 6. brynmawr.edu [brynmawr.edu]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Lithium Hypofluorite as an Oxygen Transfer Agent

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword

Following a comprehensive review of available scientific literature, it has been determined that there is a significant lack of published research and experimental data regarding the application of lithium hypofluorite (B1221730) (LiOF) as an oxygen transfer agent. Lithium hypofluorite is documented as a highly unstable inorganic compound.[1] Information regarding its synthesis is primarily theoretical, suggesting it can be formed from the reaction of hypofluorous acid with lithium hydroxide (B78521).[1] The compound readily decomposes to lithium fluoride (B91410) and oxygen gas, highlighting its instability.[1]

Due to this scarcity of empirical data, the development of detailed application notes and experimental protocols for its use in oxygen transfer reactions is not feasible at this time. The core requirements of providing quantitative data summaries, detailed experimental methodologies, and visualizations of signaling pathways or experimental workflows cannot be met.

The following sections provide a general overview based on the limited theoretical information available.

Introduction to Lithium Hypofluorite

Lithium hypofluorite is an inorganic compound with the chemical formula LiOF.[1][2] It is the lithium salt of hypofluorous acid and consists of a lithium cation (Li⁺) and a hypofluorite anion (OF⁻).[1] The oxygen in the hypofluorite anion has an oxidation state of 0, contributing to the compound's inherent instability.[1]

Chemical Properties:

Property	Value	Reference
Chemical Formula	LiOF	[1][2]
Molar Mass	41.94 g·mol⁻¹	[1]
Appearance	Not well-documented	-
Stability	Highly unstable	[1]

Theoretical Application as an Oxygen Transfer Agent

The decomposition of lithium hypofluorite to lithium fluoride (LiF) and oxygen (O₂) suggests a potential, albeit likely uncontrollable, role as an oxygen source.[1] In theory, the hypofluorite ion could act as an electrophilic oxygen transfer agent, similar to other hypohalites. However, its extreme instability would likely lead to non-selective and vigorous reactions.

Synthesis of Lithium Hypofluorite (Theoretical)

The primary proposed synthesis route for lithium hypofluorite is the reaction of fluorine gas with a cold aqueous solution of lithium hydroxide.[1]

Reaction: 2F₂ + 2LiOH → 2LiF + OF₂ + H₂O

An alternative theoretical synthesis involves the neutralization of hypofluorous acid (HOF) with lithium hydroxide (LiOH).[1]

Reaction: HOF + LiOH → LiOF + H₂O

It is crucial to note that these are theoretical pathways, and detailed, validated experimental protocols are not available in the reviewed literature.

Experimental Workflow (Hypothetical)

A hypothetical workflow for investigating lithium hypofluorite as an oxygen transfer agent would require specialized equipment and extreme safety precautions due to the handling of fluorine gas and the instability of the product.

Caption: Hypothetical workflow for LiOF synthesis and reactivity testing.

Challenges and Future Directions

The primary challenge in utilizing lithium hypofluorite is its extreme instability. Future research, should it be pursued, would need to focus on:

• Stabilization: Investigating methods to stabilize the hypofluorite ion, perhaps through coordination chemistry or matrix isolation techniques.

• Controlled Synthesis: Developing a safe and reproducible synthesis protocol that allows for the isolation and characterization of the compound.

• Reactivity Studies: Conducting systematic studies on its reactivity with a range of substrates under controlled conditions to assess its potential as a selective oxygen transfer agent.

Conclusion

Based on the current body of scientific knowledge, lithium hypofluorite remains a theoretical curiosity rather than a practical reagent for oxygen transfer reactions in a research or drug development setting. The lack of experimental data prevents the creation of detailed application notes and protocols. Researchers interested in novel oxygen transfer agents are advised to explore more stable and well-characterized alternatives.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Instability of Reactive Fluorinating Agents in Solution

A Note on Lithium Hypofluorite (B1221730) (LiOF):

Initial inquiries regarding the stabilization of Lithium Hypofluorite (LiOF) in solution must be addressed with a clarification of the compound's nature. Based on available chemical literature, LiOF is a largely theoretical and highly unstable inorganic salt.[1][2] It readily decomposes to form the more stable lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] Due to this inherent instability, LiOF is not used as a reagent in solution for practical laboratory applications, and therefore, no established protocols for its stabilization exist.

This guide has been developed to address the broader, more practical challenges researchers face with the instability of commonly used electrophilic N-F fluorinating agents in solution. These reagents are critical tools in drug development and materials science, and their successful application often depends on understanding and controlling their stability.[3][4]

Frequently Asked Questions (FAQs)

Q1: My electrophilic fluorination reaction is failing (low yield, no reaction). What are the first troubleshooting steps?

A1: A failing fluorination reaction can often be traced back to a few key factors. Systematically check the following:

• Reagent Activity: N-F reagents can degrade over time, especially if improperly stored. Use a fresh bottle or test the activity of your current batch on a reliable substrate.[5]

• Anhydrous Conditions: Many fluorination reactions are sensitive to moisture. Ensure all solvents are rigorously dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon).[5]

• Reaction Temperature: Temperature control is critical. Some reactions require cryogenic temperatures (e.g., -78 °C) to prevent side reactions, while others may need gentle heating to proceed.[5] An incorrect temperature can favor undesired elimination or decomposition pathways.

• Base Selection (if applicable): If your reaction requires a base to generate a nucleophile (e.g., an enolate), the choice and amount of base are crucial. Using a large excess of a strong base can lead to side reactions with the substrate or the fluorinating agent itself.[6] Consider using a stoichiometric amount of base.

Q2: My fluorinating reagent seems to be decomposing in the reaction solvent. How do I choose a compatible solvent?

A2: Solvent choice is paramount for the stability of electrophilic fluorinating agents. Many of these reagents are highly reactive oxidants that can react with the solvent itself.[7]

• Avoid Reactive Solvents: Reagents like Selectfluor™ react rapidly and exothermically with solvents such as Dimethylformamide (DMF) and Dimethyl sulfoxide (B87167) (DMSO).[7][8]

• Recommended Solvents: Acetonitrile (MeCN) is a widely used and generally compatible solvent for many N-F reagents.[9][10] Other suitable solvents, depending on the specific reagent, include water, methanol, nitromethane, and THF.[11] Always consult the literature for the specific reagent you are using.

• Check for Solubility: Ensure your reagent is sufficiently soluble in the chosen solvent. Poor solubility can lead to slow and incomplete reactions.

Q3: There are many N-F reagents available (Selectfluor™, NFSI, etc.). How do I choose the right one for my substrate?

A3: The reactivity of N-F reagents varies significantly. Choosing a reagent with appropriate reactivity for your specific substrate is key to a successful reaction and minimizing side products. A "trial and error" approach has historically been common, but quantitative reactivity scales are now available to guide this choice.[9]

• Match Reactivity to Substrate: For highly reactive nucleophiles (e.g., electron-rich enolates), a less reactive fluorinating agent like N-Fluorobenzenesulfonimide (NFSI) may be sufficient and offer better selectivity.[3][12] For less reactive substrates, a more powerful agent like Selectfluor™ or a substituted N-fluoropyridinium salt might be necessary.[3][9]

• Consult Reactivity Scales: A kinetic reactivity scale has been developed that ranks common N-F reagents, covering eight orders of magnitude in reactivity. Using such a scale can help you select a reagent that is powerful enough to fluorinate your substrate without being excessively reactive, which could lead to decomposition or side reactions.[9]

Q4: My reaction is producing multiple products and undesired side reactions. How can these be minimized?

A4: Side reactions in fluorination are common and often stem from the high reactivity of the reagents and intermediates.

• Rearrangements: If your substrate can form a stable carbocation, rearrangements may occur. This is more likely with reagents that favor an SN1-type mechanism. Consider switching to conditions that promote an SN2 pathway.[5]

• Elimination: The presence of a strong base or elevated temperatures can promote elimination reactions, especially in substrates with acidic protons beta to a leaving group.[5] Using a non-nucleophilic, sterically hindered base or lowering the reaction temperature can help.

• Solvent Participation: As mentioned in Q2, the solvent can react with the fluorinating agent or reaction intermediates. Ensure the solvent is inert under the reaction conditions.

Data Presentation

Table 1: Stability and Solubility of Selectfluor™ in Common Laboratory Solvents

Solvent	Solubility	Stability	Reference
Acetonitrile (MeCN)	Soluble	Stable	[8][11]
Water (H₂O)	Soluble	Stable	[8][11]
Methanol (MeOH)	Soluble	Stable	[8][11]
Nitromethane	Soluble	Stable	[13]
Tetrahydrofuran (THF)	Soluble	Stable	[11]
Dimethylformamide (DMF)	Soluble	Decomposes (slowly)	[8]
Dimethyl sulfoxide (DMSO)	Soluble	Decomposes (rapidly, exothermic)	[7][8]
Dichloromethane (DCM)	Insoluble	N/A	[8]

Table 2: Relative Reactivity of Common Electrophilic N-F Reagents in Acetonitrile

This table is based on an experimentally determined kinetic reactivity scale, with Selectfluor™ set as the reference point (krel = 1). A higher krel value indicates a more reactive reagent.

Reagent	Abbreviation	Relative Rate (krel)	Reference
2,3,4,5,6-Pentachloro-N-fluoropyridinium triflate	-	1.1 x 10⁶	[9]
2,6-Dichloro-N-fluoropyridinium triflate	-	1.3	[9]
Selectfluor™	F-TEDA-BF₄	1	[9]
N-Fluoro-2,4,6-trimethylpyridinium triflate	-	0.14	[9]
N-Fluorobenzenesulfonimide	NFSI	1.2 x 10⁻²	[9]

Experimental Protocols

Protocol: Asymmetric α-Fluorination of a β-Keto Ester using NFSI

This protocol is a representative example of an electrophilic fluorination of an active methylene (B1212753) compound.

Objective: To synthesize an α-fluoro-β-keto ester with high enantioselectivity.

Reagents & Materials:

• β-Keto ester substrate

• N-Fluorobenzenesulfonimide (NFSI)[14]

• Chiral Catalyst (e.g., a chiral palladium complex or a cinchona alkaloid derivative)

• Base (e.g., a non-nucleophilic organic base like DBU or a hindered lithium amide)

• Anhydrous solvent (e.g., THF, Toluene, or DCM)

• Standard glassware for anhydrous reactions

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.

• Reagent Addition: Under a positive pressure of inert gas, add the β-keto ester substrate (1.0 eq), the chiral catalyst (typically 0.05-0.2 eq), and the anhydrous solvent to the flask.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -78 °C to 0 °C, depending on the specific catalytic system) using an appropriate cooling bath.

• Deprotonation: Slowly add the base (1.0-1.2 eq) to the stirred solution. Allow the mixture to stir for 30-60 minutes at the same temperature to ensure complete formation of the enolate.

• Fluorination: Add a solution of NFSI (1.1-1.5 eq) in the same anhydrous solvent dropwise to the enolate solution over 20-30 minutes. Maintain the reaction temperature during the addition.

• Reaction Monitoring: Stir the reaction mixture at the specified temperature for the required time (e.g., 2-24 hours). Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.[14]

• Quench: Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Workup & Purification: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired α-fluorinated product.[14]

Mandatory Visualizations

Caption: Troubleshooting workflow for a failing electrophilic fluorination reaction.

Caption: Common decomposition pathways for N-F reagents in solution.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Development of N-F fluorinating agents and their fluorinations: Historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]
• 9. A quantitative reactivity scale for electrophilic fluorinating reagents - Chemical Science (RSC Publishing) DOI:10.1039/C8SC03596B [pubs.rsc.org]
• 10. chinesechemsoc.org [chinesechemsoc.org]
• 11. Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N-(benzenesulfonyl)-N-fluorobenzenesulfonamide - Enamine [enamine.net]
• 13. SelectFluor - Enamine [enamine.net]
• 14. benchchem.com [benchchem.com]

preventing the decomposition of Lithium hypofluorite during reactions

Technical Support Center: Lithium Hypofluorite (B1221730) (LiOF)

Disclaimer: Lithium Hypofluorite (LiOF) is a highly unstable and largely theoretical compound. It is not commercially available and is not used in standard chemical reactions due to its extreme tendency to decompose. This guide provides information based on theoretical and computational studies regarding its properties and instability.

Frequently Asked Questions (FAQs)

Q1: What is Lithium Hypofluorite (LiOF)?

A1: Lithium Hypofluorite is an inorganic compound with the chemical formula LiOF.[1] It is the lithium salt of hypofluorous acid and consists of a lithium cation (Li⁺) and a hypofluorite anion (⁻OF).[1] The oxygen in the hypofluorite anion has an unusual oxidation state of 0, which contributes significantly to the molecule's instability.[1]

Q2: Can Lithium Hypofluorite be used as a reagent in experiments?

A2: Due to its extreme instability, Lithium Hypofluorite is not a practical reagent for laboratory experiments. There are no established protocols for its handling, storage, or use in reactions. Its existence is primarily discussed in a theoretical or computational context.

Q3: What causes Lithium Hypofluorite to decompose?

A3: The primary cause of decomposition is the inherent instability of the hypofluorite (⁻OF) anion. The oxygen atom is in a 0 oxidation state and is situated between two highly electronegative elements (in the parent acid, HOF) or bonded to fluorine in the presence of a lithium cation. This arrangement is energetically unfavorable, leading to rapid decomposition to form more stable products.[1]

Q4: What are the decomposition products of Lithium Hypofluorite?

A4: The compound readily decomposes into Lithium Fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This reaction is highly exothermic and spontaneous. The balanced chemical equation for the decomposition is:

2LiOF → 2LiF + O₂[1]

Troubleshooting Guide: Understanding LiOF Instability

This section addresses common inquiries regarding the challenges associated with Lithium Hypofluorite.

Issue 1: Attempts to synthesize LiOF result in immediate decomposition.

• Root Cause: The synthesis of LiOF, theoretically achieved by reacting hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH), produces the unstable LiOF salt which immediately decomposes.[1] The energy released during the formation of the highly stable lithium fluoride (LiF) crystal lattice provides a strong thermodynamic driving force for decomposition.

• Resolution: There is no known practical method to prevent this decomposition under standard laboratory conditions. Research into such compounds is typically limited to computational chemistry, which can predict properties without physical synthesis.[2]

Issue 2: Inability to isolate or store LiOF.

• Root Cause: As explained, LiOF is not a stable, isolable salt. Any conditions that might lead to its formation would also facilitate its immediate conversion to lithium fluoride and oxygen.

• Proposed Mitigation (Theoretical): While no practical methods exist, theoretical stabilization might be explored under extreme, non-standard conditions such as matrix isolation at cryogenic temperatures. However, this is purely speculative and not applicable to practical chemical reactions.

Theoretical Data Summary

While extensive experimental data is unavailable, theoretical calculations provide insight into the energetics of LiOF.

Compound	Formula	State of Matter (Predicted)	Key Thermodynamic Property
Lithium Hypofluorite	LiOF	Solid	Highly Unstable; Spontaneously decomposes
Lithium Fluoride	LiF	Solid	Highly Stable; Large negative enthalpy of formation (-616 kJ/mol)
Oxygen	O₂	Gas	Stable diatomic molecule

Note: The data for LiF is well-established and highlights the thermodynamic sink that drives LiOF decomposition.

Methodologies & Workflows

Theoretical Synthesis Protocol

The following protocol is based on the theoretical reaction for the formation of Lithium Hypofluorite and is provided for educational purposes to understand its chemistry. This is not a viable experimental procedure.

• Reactant Preparation: Theoretically, one would start with hypofluorous acid (HOF) and lithium hydroxide (LiOH).

  • HOF + LiOH → LiOF + H₂O[1]

• Reaction Conditions: The reaction is a simple acid-base neutralization.[1]

• Immediate Decomposition: Upon formation, the LiOF molecule is predicted to immediately decompose.

  • 2LiOF → 2LiF + O₂[1]

• Final Products: The final, stable products isolated from this theoretical reaction would be Lithium Fluoride (LiF), water (H₂O), and Oxygen (O₂).

Visualizations

Logical Flowchart: Why LiOF is Experimentally Inviable

The following diagram illustrates the logical progression from theoretical synthesis to the reasons for its impracticality in the lab.

Caption: Logical workflow for the assessment of Lithium Hypofluorite's stability.

Decomposition Pathway of Lithium Hypofluorite

This diagram shows the direct decomposition of LiOF into its stable end products.

Caption: The theoretical decomposition pathway of Lithium Hypofluorite.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. ceder.berkeley.edu [ceder.berkeley.edu]

Technical Support Center: Optimizing Reaction Conditions for Lithium Hypofluorite (LiOF) Fluorinations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing electrophilic fluorination reactions using Lithium Hypofluorite (B1221730) (LiOF).

Frequently Asked Questions (FAQs)

Q1: What is Lithium Hypofluorite (LiOF) and what are its primary applications?

A1: Lithium hypofluorite (LiOF) is an inorganic compound with the formula LiOF. It is the lithium salt of hypofluorous acid and is used as an electrophilic fluorinating agent in organic synthesis.[1] Its primary application is the introduction of fluorine atoms into organic molecules, a crucial step in the synthesis of many pharmaceuticals and agrochemicals.

Q2: How is Lithium Hypofluorite synthesized and handled?

A2: Theoretically, LiOF is synthesized from the neutralization of hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH).[1] It can also be formed by the reaction of fluorine gas with lithium hydroxide.[1] Due to its instability, it is often generated in situ or used immediately after synthesis. Handling requires extreme care, using dry solvents and an inert atmosphere, as it is a strong oxidizer and can react with moisture and combustible materials.

Q3: How stable is Lithium Hypofluorite and what are its decomposition products?

A3: Lithium hypofluorite is highly unstable.[1] It readily decomposes into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This instability is a major challenge in its application. Its precursor, hypofluorous acid, is also explosive at room temperature and has a half-life of only 30 minutes, decomposing into hydrogen fluoride (HF) and oxygen.[2][3]

Q4: What are the typical reaction conditions for an LiOF fluorination?

A4: Due to its high reactivity and instability, LiOF fluorinations are typically carried out at low temperatures, often starting at -78 °C in an inert solvent like anhydrous acetonitrile (B52724) or dichloromethane. The reaction is then allowed to slowly warm to room temperature. The specific conditions, including solvent and temperature, need to be optimized for each substrate.

Q5: Which substrates are suitable for fluorination with LiOF?

A5: As an electrophilic fluorinating agent, LiOF is most effective with electron-rich substrates. This includes activated aromatic compounds, phenols, enol ethers, enolates, and alkenes.[4] Substrates with electron-withdrawing groups may require harsher conditions or show lower reactivity.[5]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Degradation of LiOF Reagent	LiOF is highly unstable.[1] Ensure it is freshly prepared or generated in situ. If using a stored reagent, its activity may be compromised. The precursor, HOF, has a half-life of only 30 minutes at room temperature.[2]
Presence of Water	Traces of water can rapidly decompose LiOF. Ensure all glassware is oven-dried and all solvents and reagents are strictly anhydrous.[6]
Sub-optimal Reaction Temperature	Fluorination may be too slow at very low temperatures. Try a gradual increase in temperature, for example, from -78 °C to -40 °C or 0 °C, while carefully monitoring the reaction by TLC or LC-MS.[6]
Insufficient Reagent	An insufficient amount of LiOF will lead to incomplete conversion. Try increasing the equivalents of the fluorinating agent. For sterically hindered or less reactive substrates, a larger excess may be necessary.[6][7]
Incompatible Solvent	The choice of solvent is crucial. Protic solvents are generally incompatible. Aprotic solvents like acetonitrile, dichloromethane, or nitromethane (B149229) are preferred. Nitromethane has been shown to activate some electrophilic fluorinating reagents.[8][9]

Problem 2: Formation of Multiple Products / Low Selectivity

Possible Cause	Suggested Solution
Reaction Temperature is Too High	High temperatures can lead to side reactions, including elimination and rearrangements, which reduce selectivity.[6] Maintain the lowest possible temperature that allows for a reasonable reaction rate.
Over-fluorination	For substrates with multiple reactive sites, over-fluorination can be an issue. Use a stoichiometric amount of LiOF and add it slowly to the reaction mixture at low temperature to maintain control.
Radical Side Reactions	Although electrophilic fluorination often proceeds via an Sₙ2-type mechanism, radical pathways can occur, leading to a mixture of products.[4] The use of radical scavengers is generally not recommended as they may react with LiOF. Optimizing temperature and solvent is the best approach.
Carbocation Rearrangement	If the mechanism involves a carbocation intermediate, rearrangements can occur, leading to isomeric products. This is more likely with reagents that favor an Sₙ1-type mechanism.[6] The choice of solvent can influence the stability of intermediates.

Data Presentation: Illustrative Solvent Effects

The following data is illustrative of general trends in electrophilic fluorination and should be used as a guideline for optimization, as specific data for LiOF is limited.

Table 1: Effect of Solvent on Yield in a Model Electrophilic Fluorination

Solvent	Dielectric Constant (ε)	Typical Observed Yield (%)	Notes
Dichloromethane (DCM)	9.1	60-75%	Common, non-coordinating solvent.
Acetonitrile (MeCN)	37.5	70-85%	Polar aprotic, can stabilize intermediates.[10]
Nitromethane (MeNO₂)	35.9	75-90%	Can act as a Lewis base to activate the N-F reagent and stabilize carbocation intermediates.[9]
Tetrahydrofuran (THF)	7.6	40-60%	Can be too coordinating; may react with highly reactive reagents.
Toluene	2.4	30-50%	Low polarity may not be sufficient to support the ionic intermediates of the reaction.[11]

Experimental Protocols

Protocol 1: In Situ Generation of Hypofluorous Acid-Acetonitrile Complex (HOF·MeCN)

Disclaimer: This procedure involves highly hazardous materials, including fluorine gas. It should only be performed by trained personnel in a specialized laboratory with a proper fume hood and safety equipment.

• Apparatus Setup : A passivated, gas-tight reactor (e.g., made of Teflon or passivated stainless steel) equipped with a gas inlet, outlet, and a magnetic stirrer is cooled to 0 °C.

• Reagent Preparation : A solution of 10% (v/v) water in anhydrous acetonitrile is placed in the reactor.

• Gaseous Mixture : A gaseous mixture of 10% F₂ in N₂ is prepared in a passivated cylinder.

• Reaction : The F₂/N₂ mixture is bubbled through the stirred acetonitrile/water solution at a controlled flow rate at 0 °C. The reaction is exothermic and must be cooled efficiently.

• Monitoring : The progress of the reaction can be monitored by observing the disappearance of the pale yellow color of fluorine gas at the outlet.

• Completion : Once the reaction is complete, the resulting HOF·MeCN solution is purged with N₂ to remove any residual F₂ and HF. The solution should be used immediately.[2][3][12]

Protocol 2: General Procedure for Electrophilic Fluorination of an Activated Arene using LiOF

Disclaimer: This is a general, illustrative protocol. Reaction conditions must be optimized for each specific substrate.

• Preparation : Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the activated aromatic substrate (1.0 eq) in anhydrous acetonitrile in a flame-dried Schlenk flask.

• Cooling : Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition : Freshly prepared Lithium Hypofluorite (1.1 - 1.5 eq), as a solution or a carefully handled solid, is added portion-wise to the stirred solution at -78 °C.

• Reaction : The reaction mixture is stirred at -78 °C for 1-3 hours and then allowed to slowly warm to room temperature. The reaction progress should be monitored by TLC or LC-MS.

• Quenching : Once the reaction is complete (or no further conversion is observed), it is carefully quenched at 0 °C by the slow addition of a saturated aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (B1220275) (Na₂S₂O₃).

• Workup : The mixture is extracted with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification : The crude product is purified by column chromatography on silica (B1680970) gel to yield the fluorinated arene.

Mandatory Visualizations

Caption: General workflow for a typical Lithium Hypofluorite fluorination experiment.

Caption: Troubleshooting flowchart for low yield in LiOF fluorination reactions.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Hypofluorous acid - Wikipedia [en.wikipedia.org]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 5. brynmawr.edu [brynmawr.edu]
• 6. benchchem.com [benchchem.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Improved Arene Fluorination Methodology for I(III) Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hypofluorous_acid [chemeurope.com]

Technical Support Center: Lithium Hypofluorite (LiOF) Synthesis

Disclaimer: Lithium hypofluorite (B1221730) (LiOF) is a theoretically predicted and computationally studied inorganic compound. To date, there is no evidence of its successful experimental synthesis and isolation. The information provided below is based on theoretical calculations and is intended for researchers exploring novel materials.

Frequently Asked Questions (FAQs)

Q1: What is Lithium Hypofluorite (LiOF)?

A1: Lithium hypofluorite is an inorganic compound with the chemical formula LiOF.[1][2] It is the lithium salt of hypofluorous acid and consists of a lithium cation (Li⁺) and a hypofluorite anion (⁻OF).[1] It is predicted to be a highly unstable compound.[1]

Q2: Has Lithium Hypofluorite been successfully synthesized?

A2: No, there are no published reports of the successful experimental synthesis and isolation of lithium hypofluorite. Its existence and properties are based on theoretical and computational studies.

Q3: What are the predicted challenges in synthesizing Lithium Hypofluorite?

A3: The primary challenge in synthesizing LiOF is its predicted instability.[1] The oxygen-fluorine (O-F) bond in the hypofluorite anion is weak and prone to decomposition. The compound is expected to readily decompose into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1]

Q4: What are the theoretically proposed synthesis routes for Lithium Hypofluorite?

A4: A theoretically proposed method for the formation of lithium hypofluorite is the neutralization reaction between hypofluorous acid (HOF) and lithium hydroxide (B78521) (LiOH).[1] Another suggested route involves the reaction of fluorine gas with lithium hydroxide.[1]

Q5: What are the predicted properties of Lithium Hypofluorite?

A5: Based on computational models, the following properties of LiOF have been predicted.

Property	Predicted Value
Chemical Formula	LiOF[1]
Molar Mass	41.94 g·mol⁻¹[1]
Decomposition Products	Lithium Fluoride (LiF) and Oxygen (O₂)[1]

Troubleshooting Guide for Theoretical Synthesis

This guide addresses potential issues from a theoretical standpoint that researchers might consider when attempting to devise a synthesis protocol for LiOF.

Problem	Potential Cause (Theoretical)	Suggested Approach (Theoretical)
Immediate Decomposition	The inherent instability of the O-F bond in the hypofluorite anion.[1]	- Low-Temperature Synthesis: Performing the reaction at cryogenic temperatures could potentially stabilize the LiOF product. - Inert Atmosphere: A strictly inert and anhydrous atmosphere (e.g., argon or nitrogen) would be crucial to prevent side reactions with water or oxygen.
Formation of LiF instead of LiOF	The high thermodynamic stability of lithium fluoride (LiF) makes it a much more favorable product.	- Choice of Fluorinating Agent: A milder fluorinating agent than elemental fluorine might be necessary to avoid the aggressive formation of LiF. - Stoichiometric Control: Precise control over the stoichiometry of the reactants would be critical.
Reaction with Solvent	The high reactivity of the hypofluorite anion could lead to reactions with common laboratory solvents.	- Inert Solvents: The use of highly inert, aprotic, and non-polar solvents at low temperatures would be essential. Perfluorinated solvents could be a theoretical option.

Theoretical Experimental Protocols

Note: The following protocols are purely theoretical and have not been experimentally validated. They are intended to provide a conceptual framework for researchers.

Protocol 1: Neutralization of Hypofluorous Acid with Lithium Hydroxide (Theoretical)

• Preparation of Hypofluorous Acid (HOF): Synthesize HOF in situ at low temperatures (e.g., -40°C) by passing fluorine gas over a mixture of water and an inert solvent.

• Preparation of Lithium Hydroxide Solution: Prepare a solution of anhydrous lithium hydroxide in a compatible, inert solvent, also cooled to -40°C.

• Reaction: Slowly add the HOF solution to the lithium hydroxide solution with vigorous stirring, maintaining the temperature at -40°C.

• Isolation (Theoretical): If LiOF is formed, it would likely need to be isolated at extremely low temperatures, possibly through rapid filtration or solvent evaporation under high vacuum at cryogenic temperatures.

Protocol 2: Direct Fluorination of Lithium Hydroxide (Theoretical)

• Reaction Setup: Suspend anhydrous lithium hydroxide in an inert, cryogenic solvent (e.g., liquid nitrogen or argon).

• Fluorination: Slowly introduce a dilute stream of fluorine gas into the suspension while maintaining the cryogenic temperature.

• Monitoring: The reaction would need to be monitored in situ using spectroscopic methods suitable for cryogenic conditions to detect the formation of the O-F bond.

• Isolation (Theoretical): Similar to Protocol 1, isolation would be extremely challenging and would require specialized cryogenic equipment.

Visualizations

Caption: Theoretical decomposition pathway of Lithium Hypofluorite.

Caption: Theoretical workflow for the synthesis of Lithium Hypofluorite.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Failed Fluorination Reactions with Lithium Hypofluorite

Welcome to the technical support center for fluorination reactions. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of using highly reactive and potentially unstable fluorinating agents, with a focus on troubleshooting challenges analogous to those that might be encountered with lithium hypofluorite (B1221730). Given the limited specific literature on lithium hypofluorite, this resource provides guidance based on established principles of electrophilic fluorination and handling of sensitive reagents.

Frequently Asked Questions (FAQs)

Q1: What is lithium hypofluorite and why are fluorination reactions with it challenging?

Lithium hypofluorite (LiOF) is the lithium salt of hypofluorous acid. It is a highly reactive compound due to the weak and polarized O-F bond, making it a potent electrophilic fluorinating agent. However, it is known to be very unstable, readily decomposing into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This inherent instability is the primary challenge in its application, leading to issues with storage, handling, and reaction reproducibility.

Q2: My fluorination reaction with a highly reactive agent like lithium hypofluorite is not working. What are the most common initial checks?

When a fluorination reaction fails with a highly sensitive reagent, the initial troubleshooting steps should focus on the integrity of the reagent and the reaction setup.

• Reagent Quality: The fluorinating agent may have decomposed. If possible, verify its activity using a reliable test reaction with a known substrate.

• Anhydrous and Inert Conditions: Moisture and atmospheric oxygen can rapidly decompose highly reactive fluorinating agents. Ensure all glassware is rigorously dried, solvents are anhydrous, and the reaction is conducted under a meticulously maintained inert atmosphere (e.g., argon or nitrogen).

• Temperature Control: Many potent fluorinating agents are thermally labile. Strict temperature control, often at low temperatures (e.g., -78 °C), is crucial to prevent decomposition and improve selectivity.

Q3: What are the typical side reactions observed in electrophilic fluorination?

Common side reactions in electrophilic fluorination include:

• Decomposition of the reagent: As mentioned, this is a major issue with unstable reagents.

• Formation of byproducts from reaction with the solvent: The highly reactive "F+" source can react with the solvent, especially if the solvent has abstractable protons or is susceptible to oxidation.

• Over-fluorination or reaction at unintended sites: This is particularly common with highly reactive agents and electron-rich substrates.

• Dearomatization: In the case of phenols and other electron-rich aromatic compounds, dearomatization can be a significant side reaction.[2]

• Elimination reactions: For certain substrates, elimination can compete with the desired fluorination.[3]

Troubleshooting Guide for Failed Fluorination Reactions

This guide provides a structured approach to troubleshooting common problems encountered during fluorination reactions with highly reactive electrophilic fluorinating agents.

Problem 1: No reaction or very low conversion of starting material.

Possible Cause	Suggested Solution
Decomposed Fluorinating Agent	- Prepare the reagent in situ or immediately before use if possible. - If using a stored reagent, test its activity on a reliable substrate. - Store the reagent under strictly anhydrous and inert conditions at a very low temperature.
Insufficient Reactivity	- Increase the reaction temperature incrementally, while monitoring for reagent decomposition. - For substrates with low nucleophilicity, consider the use of a more potent fluorinating agent (see comparative table below). - The addition of a Lewis acid might enhance the electrophilicity of the fluorinating agent, but compatibility must be verified to avoid reagent decomposition.
Poor Solubility	- Choose a solvent in which both the substrate and the fluorinating agent are soluble at the reaction temperature. - If solubility is a persistent issue, consider using a co-solvent system.

Problem 2: Formation of multiple products and low yield of the desired fluorinated compound.

Possible Cause	Suggested Solution
Reagent Decomposition Leading to Side Reactions	- Lower the reaction temperature to minimize the rate of decomposition. - Add the fluorinating agent slowly to the reaction mixture to maintain a low instantaneous concentration.
Reaction with Solvent	- Use a more inert solvent. Perfluorinated solvents or highly robust non-protic solvents are often good choices. - Avoid solvents with C-H bonds that are susceptible to radical abstraction or oxidation.
Lack of Selectivity	- Lowering the reaction temperature can significantly improve selectivity. - Consider using a less reactive fluorinating agent if chemo- or regioselectivity is a major issue. - Protecting groups on the substrate can be employed to block reactive sites.
Radical Reactions	- While many electrophilic fluorinations are believed to proceed via an S_N2-type mechanism, single-electron transfer (SET) pathways can occur, leading to radical species and a mixture of products.[4][5] The use of radical scavengers could be explored, but their compatibility with the highly oxidizing fluorinating agent must be considered.

Data Presentation: Comparison of Common Electrophilic Fluorinating Agents

Since experimental data for lithium hypofluorite is scarce, the following table compares its predicted characteristics with those of well-established electrophilic fluorinating agents to provide context for its potential reactivity and handling challenges.

Reagent	Formula	Form	Reactivity	Handling and Stability
Lithium Hypofluorite (Hypothetical)	LiOF	Likely an unstable solid	Very High	Highly unstable, sensitive to moisture, air, and heat.[1] Likely requires in situ generation.
Selectfluor®	C₇H₁₄B₂ClF₂N₂	Crystalline Solid	High	Air and moisture stable, non-volatile solid.[6]
N-Fluorobenzenesulfonimide (NFSI)	C₁₂H₁₀FNO₄S₂	Crystalline Solid	Moderate to High	Stable, easy to handle solid.[7][8]
Acetyl Hypofluorite	CH₃COOF	Gas/Solution	Very High	Highly unstable and explosive.[9] Generated in situ at low temperatures.

Experimental Protocols

Given the lack of specific, validated protocols for using lithium hypofluorite, the following are general methodologies for handling highly reactive fluorinating agents and performing a typical electrophilic fluorination.

Protocol 1: General Procedure for Handling Air- and Moisture-Sensitive Reagents

• Glassware Preparation: All glassware (flasks, syringes, cannulas) should be oven-dried at >120 °C for at least 4 hours and allowed to cool to room temperature in a desiccator or under a stream of dry, inert gas (argon or nitrogen).

• Inert Atmosphere: Assemble the reaction apparatus while purging with a steady stream of inert gas. Maintain a positive pressure of the inert gas throughout the experiment using a bubbler or a balloon.

• Solvent and Reagent Transfer: Use anhydrous solvents, preferably from a solvent purification system or freshly distilled from an appropriate drying agent. Transfer liquids using dry syringes or cannulas. Transfer solids in a glovebox or under a strong counter-flow of inert gas.

Protocol 2: General Procedure for Electrophilic Fluorination of an Activated Methylene Compound

This is a generalized protocol and must be adapted based on the specific substrate and fluorinating agent.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a septum, dissolve the substrate (1.0 eq.) in an appropriate anhydrous solvent (e.g., acetonitrile, dichloromethane).

• Cooling: Cool the solution to the desired temperature (e.g., -78 °C using a dry ice/acetone bath, or 0 °C using an ice/water bath).

• Reagent Addition: Dissolve the electrophilic fluorinating agent (1.1 - 1.5 eq.) in the same anhydrous solvent in a separate flame-dried flask under an inert atmosphere. Transfer this solution slowly via syringe or cannula to the stirred solution of the substrate over a period of 30-60 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) by periodically quenching a small aliquot of the reaction mixture.

• Quenching: Once the reaction is complete, quench it by the slow addition of a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate, sodium thiosulfate, or water) at the reaction temperature.

• Work-up and Purification: Allow the mixture to warm to room temperature. If an organic solvent was used, add water and separate the layers. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting failed fluorination reactions.

Hypothetical Electrophilic Fluorination Pathway

Caption: A simplified diagram of a hypothetical electrophilic fluorination pathway.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 3. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. brynmawr.edu [brynmawr.edu]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Reactions Using Lithium Hypofluorite

Disclaimer: Lithium hypofluorite (B1221730) (LiOF) is a highly reactive and unstable compound.[1] The information provided here is for guidance purposes only and should be supplemented by rigorous in-house safety assessments, experimental validation, and consultation with chemical safety experts. Much of the guidance is inferred from the properties of related compounds, such as lithium hypochlorite, due to the limited publicly available data on the scale-up of lithium hypofluorite reactions.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the scale-up of reactions involving lithium hypofluorite.

Issue 1: Rapid Decomposition of Lithium Hypofluorite and Gas Evolution

• Question: My reaction is showing a sudden increase in temperature and pressure, and I'm observing significant gas evolution. What is happening and what should I do?

• Answer: This is likely due to the rapid decomposition of lithium hypofluorite, which breaks down into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This decomposition is exothermic and can lead to a thermal runaway if not controlled.

  • Immediate Actions:

    • Immediately cease the addition of any reagents.

    • Activate emergency cooling for the reactor.

    • Ensure the reactor's pressure relief system is functioning correctly and vent to a safe area.

    • If the reaction is on a small enough scale and it is safe to do so, consider quenching the reaction with a suitable agent.

  • Preventative Measures:

    • Temperature Control: Maintain strict temperature control. Use a reactor with efficient heat transfer and a reliable cooling system.

    • Controlled Addition: Add the lithium hypofluorite solution or slurry at a slow, controlled rate to manage the heat generated.

    • Dilution: Working with more dilute solutions can help to dissipate heat more effectively.

    • Monitoring: Continuously monitor the reaction temperature and pressure. Implement automated shutdown procedures if critical thresholds are exceeded.

Issue 2: Inconsistent Reaction Yields at Larger Scales

• Question: I'm seeing significantly lower and more variable yields of my desired product now that I've scaled up the reaction. Why is this happening?

• Answer: Inconsistent yields during scale-up can be attributed to several factors:

  • Mixing Inefficiency: In larger reactors, achieving uniform mixing is more challenging. This can lead to localized "hot spots" where the decomposition of lithium hypofluorite is accelerated, or areas of low reagent concentration, resulting in incomplete conversion.

  • Heat Transfer Limitations: As the reactor volume increases, the surface-area-to-volume ratio decreases, making heat removal less efficient. This can lead to higher average reaction temperatures and increased decomposition of the unstable lithium hypofluorite.

  • Reagent Addition Rate: The rate of addition of reagents becomes more critical at scale. An addition rate that was suitable for a lab-scale reaction may be too fast for a larger volume, leading to localized high concentrations and side reactions.

  • Troubleshooting Steps:

    • Optimize Agitation: Review and optimize the reactor's agitation speed and impeller design to ensure thorough mixing.

    • Improve Heat Transfer: Ensure the reactor's cooling system is adequate for the scale of the reaction. Consider using a jacketed reactor with a high-performance heat transfer fluid.

    • Controlled Dosing: Implement a carefully controlled, slow addition of lithium hypofluorite.

    • In-Process Monitoring: Utilize in-process analytical techniques (e.g., IR, Raman spectroscopy) to monitor the consumption of starting materials and the formation of the product in real-time.

Issue 3: Formation of Undesired Byproducts

• Answer: The formation of new byproducts at scale is often related to the same issues that cause inconsistent yields: poor mixing and inadequate temperature control. Localized high temperatures or concentrations of lithium hypofluorite can lead to alternative reaction pathways and the formation of impurities.

  • Mitigation Strategies:

    • Temperature Profiling: Map the temperature profile of the reactor to identify any hot spots.

    • Feed Strategy: Consider alternative feed strategies, such as subsurface addition, to improve dispersion and minimize localized high concentrations.

    • Solvent Selection: The choice of solvent can influence reaction pathways. A solvent with a higher heat capacity may help to better control the temperature.

Frequently Asked Questions (FAQs)

• Q1: What are the primary safety concerns when handling lithium hypofluorite?

  • A1: The main safety concerns are its instability and strong oxidizing properties. It can decompose violently, especially with impurities, heat, or shock.[1] It is also corrosive. Personal protective equipment (PPE), including safety glasses, face shield, and appropriate gloves, should be worn at all times.[2][3] All work should be conducted in a well-ventilated area, preferably in a fume hood or an enclosed, inert atmosphere system.[2][4]

• Q2: How should lithium hypofluorite be stored?

  • A2: Due to its instability, long-term storage is not recommended. If short-term storage is necessary, it should be kept in a cool, dry, and well-ventilated area, away from combustible materials, acids, and sources of heat or ignition.[2][5] It should be stored in compatible containers, and direct sunlight should be avoided.[5]

• Q3: What materials are incompatible with lithium hypofluorite?

  • A3: As a strong oxidizing agent, it is incompatible with a wide range of materials, including organic compounds, combustible materials, acids, and reducing agents.[2][6] Contact with these materials can lead to vigorous or explosive reactions.

• Q4: How can I ensure the quality of my lithium hypofluorite reagent?

  • A4: It is crucial to use freshly prepared lithium hypofluorite for reactions. The synthesis of lithium hypofluorite can be achieved through the reaction of hypofluorous acid (HOF) with lithium hydroxide (B78521) (LiOH).[1] The purity of the starting materials is critical to avoid the introduction of impurities that could catalyze decomposition.

Data Presentation

Table 1: Example Parameters for Scale-Up Reaction Monitoring

Parameter	Lab-Scale (e.g., 1L)	Pilot-Scale (e.g., 50L)	Production-Scale (e.g., 500L)
Reactant A Concentration (M)
Lithium Hypofluorite Concentration (M)
Solvent
Reaction Temperature (°C)
Addition Rate of LiOF (L/min)
Agitation Speed (RPM)
Reaction Time (hours)
Yield (%)
Purity (%)
Byproduct X Formation (%)

Experimental Protocols

Example Protocol: Scale-Up of a Hypothetical Fluorination Reaction Using Lithium Hypofluorite

Objective: To develop a safe and scalable protocol for the fluorination of Substrate Y using lithium hypofluorite.

Materials:

• Substrate Y

• Lithium Hydroxide (LiOH)

• Hypofluorous Acid (HOF) in a suitable solvent

• Quenching agent (e.g., sodium sulfite (B76179) solution)

• Solvent

Equipment:

• Jacketed glass reactor with overhead stirrer, thermocouple, and pressure relief valve

• Addition funnel or syringe pump for controlled addition

• Cooling bath/circulator

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reactor Setup:

  • Assemble the reactor under an inert atmosphere.

  • Ensure all glassware is dry and free of contaminants.

  • Charge the reactor with Substrate Y and the chosen solvent.

• In-situ Generation of Lithium Hypofluorite (if applicable):

  • In a separate, cooled vessel, slowly add hypofluorous acid to a slurry of lithium hydroxide in the reaction solvent. Maintain a low temperature throughout the addition.

• Reaction:

  • Cool the main reactor containing Substrate Y to the desired reaction temperature (e.g., -20 °C).

  • Slowly add the freshly prepared lithium hypofluorite solution to the reactor over a period of 1-2 hours, maintaining the internal temperature below the set point.

  • Monitor the reaction progress by taking aliquots and analyzing them (e.g., by TLC, GC, or LC-MS).

• Quenching:

  • Once the reaction is complete, slowly add a quenching agent to destroy any remaining lithium hypofluorite. Monitor for any temperature increase during the quench.

• Work-up and Isolation:

  • Proceed with the standard work-up and purification protocol to isolate the fluorinated product.

Critical Control Points for Scale-Up:

• Purity of Starting Materials: Impurities can catalyze the decomposition of lithium hypofluorite.

• Temperature Control: Strict control of the internal reaction temperature is paramount.

• Addition Rate: The rate of addition of lithium hypofluorite must be carefully controlled to manage the exotherm.

• Agitation: Efficient mixing is crucial to ensure homogeneity and prevent localized hot spots.

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere to prevent side reactions with atmospheric moisture and oxygen.

Visualizations

Caption: Troubleshooting workflow for reaction failure.

Caption: General experimental workflow for LiOF reaction.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. agentsales.com.au [agentsales.com.au]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. gustavus.edu [gustavus.edu]
• 5. noburuchemicals.com [noburuchemicals.com]
• 6. landmarkaquatic.com [landmarkaquatic.com]

Technical Support Center: Lithium Hypofluorite (LiOF) Reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of Lithium hypofluorite (B1221730) (LiOF) in chemical synthesis. Given the highly reactive and unstable nature of LiOF, this guide emphasizes safety, proper handling, and the critical impact of solvent choice on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Lithium hypofluorite (LiOF) and what are its primary characteristics?

Lithium hypofluorite is an inorganic compound with the chemical formula LiOF.[1][2] It is the lithium salt of hypofluorous acid and is a powerful oxidizing and electrophilic fluorinating agent. A key characteristic of LiOF is its inherent instability; it readily decomposes into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This instability is a major factor in its reactivity and must be considered in all experimental designs.

Q2: My fluorination reaction with LiOF is giving low to no yield of the desired product. What are the likely causes?

Low or no yield in reactions involving LiOF can typically be attributed to one or more of the following factors:

• Decomposition of LiOF: Due to its instability, LiOF can decompose before it has a chance to react with the substrate.[1] This is often exacerbated by elevated temperatures or the presence of impurities.

• Incompatible Solvent: The choice of solvent is critical. Many common organic solvents can react with highly electrophilic fluorinating agents, sometimes explosively.[3] This can consume the LiOF and lead to a complex mixture of side products.

• Presence of Water: LiOF, like many reactive inorganic reagents, is sensitive to moisture. Water can react with LiOF, leading to its decomposition and reducing its efficacy.

• Reaction Temperature: The thermal lability of LiOF necessitates low reaction temperatures to minimize decomposition.

Q3: I am observing unexpected side products in my reaction. What could be their origin?

Unexpected side products often arise from the reaction of LiOF with the solvent or from the decomposition of the substrate under the highly oxidizing conditions. For instance, solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), and pyridine (B92270) are known to react exothermically with other electrophilic fluorinating agents such as Selectfluor.[3] Such reactions can lead to a variety of byproducts. It is also possible that the substrate itself is being oxidized or degraded by the highly reactive LiOF.

Q4: What are the recommended handling and storage procedures for LiOF?

While specific data for LiOF is scarce, procedures for analogous reactive compounds like Lithium hypochlorite (B82951) and other strong oxidizers should be followed:

• Handling: Always handle LiOF in a well-ventilated fume hood.[4] Use personal protective equipment (PPE), including safety goggles, face shield, and chemical-resistant gloves.[4] Avoid creating dust.[4]

• Storage: Store in a cool, dry, and well-ventilated area, away from combustible materials and sources of ignition.[4][5] Keep the container tightly closed to prevent moisture ingress.[4]

• Incompatibilities: Avoid contact with acids, organic materials, and reducing agents.[6]

Troubleshooting Guide

Issue 1: Poor or No Conversion of Starting Material

Possible Cause	Troubleshooting Step
LiOF Decomposition	Prepare or use LiOF in situ if possible. Ensure all reagents and solvents are rigorously dried. Maintain low reaction temperatures (e.g., -78 °C to 0 °C).
Solvent Reactivity	Choose a solvent with known compatibility with electrophilic fluorinating agents. Consult the solvent compatibility table below. Perform a small-scale test reaction to check for solvent stability.
Insufficient Reactivity	Some fluorination reactions benefit from specific solvent effects. For certain electrophilic fluorinations, highly polar solvents like nitromethane (B149229) have been shown to be effective.[7] Consider screening a range of compatible polar aprotic solvents.

Issue 2: Formation of Multiple Products and Low Selectivity

Possible Cause	Troubleshooting Step
Reaction with Solvent	As above, verify solvent compatibility. The use of an inert solvent is highly recommended.
Substrate Degradation	The high reactivity of LiOF may be decomposing the starting material. Try adding the LiOF solution slowly to a cooled solution of the substrate to maintain a low concentration of the fluorinating agent.
Reaction Temperature Too High	Lower the reaction temperature to improve selectivity and minimize side reactions.

Data Presentation

Table 1: Solvent Compatibility for Electrophilic Fluorination

This table provides a general guideline for solvent selection based on data from analogous electrophilic fluorinating agents. Extreme caution is advised, and small-scale safety testing is mandatory before proceeding.

Solvent Class	Compatible Solvents	Potentially Reactive / Incompatible Solvents	Rationale / Notes
Aprotic Polar	Acetonitrile (MeCN)[3], Nitromethane (MeNO₂)[7]	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Pyridine[3]	DMF, DMSO, and pyridine are known to react exothermically with some N-F fluorinating agents.[3] MeCN is often a good starting point. MeNO₂ can enhance reactivity in some cases.[7]
Ethers	Tetrahydrofuran (THF) - Use with caution	-	Ethereal solvents can be reactive towards highly electrophilic species. Use at low temperatures and ensure the solvent is peroxide-free.
Hydrocarbons	Hexanes, Toluene	-	Generally inert, but substrate solubility may be an issue.
Halogenated	Dichloromethane (DCM), Chloroform (CHCl₃)	-	Generally inert, but check for reactivity with your specific substrate.
Protic	Water, Acetic Acid, Sulfuric Acid[3]	Alcohols	Protic solvents can react with LiOF and may not be suitable for many organic substrates. Some fluorinations can be performed in aqueous media.[3]

Experimental Protocols

Protocol: General Procedure for Electrophilic Fluorination using LiOF (Hypothetical)

Disclaimer: This is a generalized protocol based on related chemistries. All work with LiOF should be conducted with extreme caution by experienced personnel in a controlled laboratory environment.

• Apparatus Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen or argon inlet, a thermometer, and a septum.

  • Maintain a positive pressure of inert gas throughout the experiment.

• Reaction Mixture Preparation:

  • In the reaction flask, dissolve the substrate in a pre-determined, anhydrous, and compatible solvent (e.g., acetonitrile).

  • Cool the solution to the desired temperature (e.g., -78 °C using a dry ice/acetone bath).

• Addition of LiOF:

  • If using pre-prepared LiOF, handle it under an inert atmosphere. If preparing it in situ, do so according to established literature procedures under inert conditions.

  • Dissolve or suspend the LiOF in a small amount of the same anhydrous solvent.

  • Slowly add the LiOF solution/suspension to the cooled substrate solution via a syringe or cannula over a period of 30-60 minutes.

  • Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring and Quenching:

  • Stir the reaction mixture at the low temperature for the desired time, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by slowly adding a reducing agent solution (e.g., saturated aqueous sodium thiosulfate) at low temperature.

• Work-up and Purification:

  • Allow the mixture to warm to room temperature.

  • If an organic solvent was used, add water and separate the layers.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Caption: General workflow for handling highly reactive LiOF.

Caption: Troubleshooting decision tree for LiOF reactions.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 4. agentsales.com.au [agentsales.com.au]
• 5. landmarkaquatic.com [landmarkaquatic.com]
• 6. nj.gov [nj.gov]
• 7. chinesechemsoc.org [chinesechemsoc.org]

strategies to enhance the shelf-life of Lithium hypofluorite precursors

< Disclaimer: Information on "Lithium hypofluorite" is not publicly available, and it is presumed to be a theoretical or exceptionally rare compound. This technical support guide has been created using Lithium bis(trimethylsilyl)amide (LiHMDS) as a practical and relevant substitute. LiHMDS is a widely used, non-nucleophilic strong base in research and drug development, for which stability and shelf-life are critical considerations.

This guide provides researchers, scientists, and drug development professionals with essential information on enhancing the shelf-life and troubleshooting issues related to Lithium bis(trimethylsilyl)amide (LiHMDS), a key reagent in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is LiHMDS and what are its primary applications?

A1: Lithium bis(trimethylsilyl)amide (LiHMDS) is a strong, non-nucleophilic base with the chemical formula LiN(Si(CH₃)₃)₂.[1] It is widely used in organic synthesis for deprotonation reactions to form enolates from ketones and esters, and as a catalyst in various reactions, including polymerization.[2][3][4] Its bulky nature prevents it from acting as a nucleophile, which is advantageous in many synthetic transformations.

Q2: What are the main factors that affect the shelf-life of LiHMDS?

A2: The primary factors affecting the shelf-life of LiHMDS are exposure to moisture and air.[5][6] LiHMDS reacts violently with water and is also sensitive to oxygen.[5][7][8] Temperature is another critical factor; it is best stored at lower temperatures to minimize degradation.[6] The choice of solvent for LiHMDS solutions also plays a significant role in its stability.

Q3: How should LiHMDS be stored to maximize its shelf-life?

A3: To maximize shelf-life, LiHMDS should be stored under an inert atmosphere, such as dry nitrogen or argon, in a tightly sealed container.[6] It is recommended to store it in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[5][6] For solutions, storage at temperatures below 25°C is advised.[6][9]

Q4: What are the common signs of LiHMDS degradation?

A4: Degradation of LiHMDS can be indicated by a change in color of the solution (e.g., from light yellow to brown), the formation of precipitates, or a decrease in its effectiveness in reactions.[10] If you observe any of these signs, it is advisable to re-titrate the solution to determine its active concentration or to use a fresh batch.

Q5: Can I use a LiHMDS solution that has some precipitate?

A5: It is generally not recommended to use a LiHMDS solution with a significant amount of precipitate. The precipitate may consist of degradation products or impurities that can interfere with your reaction. If you must use it, it is crucial to determine the concentration of the active LiHMDS in the supernatant by titration.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction not proceeding or incomplete	Degraded LiHMDS due to improper storage (exposure to air/moisture).	Use a fresh bottle of LiHMDS or re-titrate the existing solution to determine the active concentration and adjust the stoichiometry accordingly. Ensure all glassware is oven-dried and the reaction is performed under a strict inert atmosphere.
Insufficient amount of LiHMDS used.	Titrate the LiHMDS solution to accurately determine its molarity before use.
Reaction temperature is too low.	While LiHMDS is often used at low temperatures, some reactions may require a higher temperature to proceed. Consult the literature for the optimal temperature for your specific transformation.
Formation of unexpected side products	LiHMDS acting as a nucleophile (rare, but possible under certain conditions).	Consider using a bulkier base or changing the reaction solvent.
Presence of impurities in the LiHMDS.	Use high-purity LiHMDS. If solids are present in the solution, they could be catalytically active impurities.
Reaction with solvent.	LiHMDS can react with certain solvents, especially at elevated temperatures. Ensure the chosen solvent is compatible with LiHMDS under the reaction conditions. Tetrahydrofuran (THF) and non-coordinating solvents like toluene (B28343) are common choices.[11]
Difficulty in handling and transfer	LiHMDS is highly air and moisture sensitive.[5][6]	All transfers should be performed using syringe or cannula techniques under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).
Color change of the solution	Exposure to air or impurities.	While a light yellow color is common for LiHMDS solutions, a significant darkening may indicate degradation. It is best to verify the concentration via titration.

Experimental Protocols

Protocol 1: Titration of LiHMDS Solution

This protocol allows for the determination of the active concentration of LiHMDS in a solution.

Materials:

• Anhydrous diphenylacetic acid

• Anhydrous THF

• LiHMDS solution to be titrated

• Dry, argon-flushed glassware (e.g., flask, syringe)

Procedure:

• In a dry, argon-flushed flask, dissolve a precisely weighed amount of anhydrous diphenylacetic acid in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add the LiHMDS solution dropwise from a syringe to the diphenylacetic acid solution with stirring.

• The endpoint is indicated by the appearance of a persistent yellow color, which signifies the formation of the diphenylacetate dianion.

• Record the volume of LiHMDS solution added.

• Calculate the molarity of the LiHMDS solution based on the moles of diphenylacetic acid used and the volume of LiHMDS solution required to reach the endpoint.

Visualizations

References

• 1. Lithium bis(trimethylsilyl)amide - Wikipedia [en.wikipedia.org]
• 2. Lithium bis(trimethylsilyl)amide | 4039-32-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. リチウムビス(トリメチルシリル)アミド 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. gelest.com [gelest.com]
• 7. Reaction of lithium hexamethyldisilazide (LiHMDS) with water at ultracold conditions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. research.uga.edu [research.uga.edu]
• 9. gelest.com [gelest.com]
• 10. lobachemie.com [lobachemie.com]
• 11. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to Electrophilic Fluorinating Agents: Selectfluor® vs. Lithium Hypofluorite

For researchers, scientists, and professionals in drug development, the strategic introduction of fluorine into molecules is a cornerstone of modern medicinal chemistry and materials science. The choice of a fluorinating agent is critical for the success of synthetic endeavors. This guide provides a detailed comparative analysis of two electrophilic fluorinating agents: the widely used and commercially successful Selectfluor® (F-TEDA-BF₄) and the less-common Lithium Hypofluorite (B1221730) (LiOF).

This comparison focuses on their chemical properties, reactivity, handling, and, where available, their performance in electrophilic fluorination reactions, supported by experimental data and protocols.

Overview and Chemical Properties

A fundamental difference between Selectfluor® and Lithium Hypofluorite lies in their stability and accessibility. Selectfluor® is a stable, crystalline solid, which has contributed to its widespread adoption. In contrast, Lithium Hypofluorite is a theoretically known but highly unstable compound, which has significantly limited its practical application in organic synthesis.

Property	Selectfluor® (F-TEDA-BF₄)	Lithium Hypofluorite (LiOF)
Chemical Formula	C₇H₁₄B₂ClF₉N₂	LiOF
Molar Mass	354.26 g/mol	41.94 g/mol [1]
Appearance	Colorless solid[2]	Theoretical solid
Stability	Air and moisture stable, non-volatile[2]	Highly unstable, decomposes to lithium fluoride (B91410) and oxygen gas[3]
Solubility	Soluble in polar solvents like acetonitrile, DMSO, methanol, and water[4]	No data available on solubility for synthetic applications
Commercial Availability	Widely available commercially	Not commercially available as a reagent for synthesis

Reactivity and Mechanism of Fluorination

Selectfluor® is a versatile and effective source of electrophilic fluorine for a wide array of substrates.[2] The mechanism of fluorination by Selectfluor® is complex and can proceed through different pathways depending on the substrate and reaction conditions. Theoretical and experimental studies suggest the involvement of either a single-electron transfer (SET) mechanism or a direct SN2 attack at the fluorine atom.[5][6]

Due to its instability, there is a lack of published data on the use of isolated Lithium Hypofluorite as an electrophilic fluorinating agent in organic synthesis. Its reactivity is largely theoretical and extrapolated from its chemical structure. The O-F bond in LiOF is expected to be highly polarized, making the fluorine atom electrophilic.

Visualizing the Fluorination Mechanism of Selectfluor®

The following diagram illustrates a generalized single-electron transfer (SET) pathway for the fluorination of an aromatic compound using Selectfluor®.

Caption: A simplified representation of a possible SET mechanism for the electrophilic fluorination of an aromatic compound with Selectfluor®.

Performance and Experimental Data

Quantitative data on the performance of Lithium Hypofluorite in electrophilic fluorination is not available in the peer-reviewed literature. In contrast, Selectfluor® has been extensively studied and its efficacy is well-documented across a broad range of substrates.

Table 1: Electrophilic Fluorination of Ketones with Selectfluor®

Substrate	Product	Yield (%)	Reference
2-Phenylcyclohexanone	2-Fluoro-2-phenylcyclohexanone	85	[7]
1-Indanone	2-Fluoro-1-indanone	78	[8]
Acetophenone	α-Fluoroacetophenone	72	[9]
1,3-Cyclohexanedione	2-Fluoro-1,3-cyclohexanedione	50	[10]

Table 2: Electrophilic Fluorination of Alkenes with Selectfluor®

Substrate	Product	Yield (%)	Reference
Styrene	1-Fluoro-2-phenylethane	92 (with nucleophilic addition of H₂O)	[11]
N-Allyl-2-aminoethanol	3-Fluoromethylmorpholine	85	[12]
Benzonorbornadiene	Exo-2-fluoro-exo-3-hydroxybenzonorbornene	98 (with nucleophilic addition of H₂O)	[13]

Table 3: Electrophilic Fluorination of Aromatic Compounds with Selectfluor®

Substrate	Product	Yield (%)	Reference
Anisole	p-Fluoroanisole	85	[14][15]
Toluene	o/p-Fluorotoluene	75 (mixture)	[14][16]
Naphthalene	1-Fluoronaphthalene	80	[15]

Experimental Protocols

Detailed experimental protocols are crucial for the successful application of any reagent. Below are representative procedures for the use of Selectfluor®. Due to the lack of practical applications, a corresponding protocol for Lithium Hypofluorite cannot be provided.

General Protocol for the α-Fluorination of a Ketone using Selectfluor®

• Reaction Setup: A dry round-bottom flask is charged with the ketone substrate (1.0 mmol) and a suitable solvent (e.g., acetonitrile, 10 mL).

• Reagent Addition: Selectfluor® (1.1 to 1.5 equivalents, 1.1-1.5 mmol) is added to the stirred solution at room temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reactions are typically complete within 1-24 hours.

• Work-up: Upon completion, the reaction mixture is quenched with water and extracted with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired α-fluorinated ketone.[7][8][10]

Caption: A typical experimental workflow for the α-fluorination of a ketone using Selectfluor®.

Safety and Handling

Proper safety precautions are paramount when working with any chemical reagent, particularly those involved in fluorination.

Selectfluor®:

• Hazards: May be harmful if swallowed or inhaled and can cause skin and eye irritation.[2][17] It is a strong oxidizing agent.

• Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab coat are mandatory.[18][19] Work should be conducted in a well-ventilated fume hood.

• Storage: Store in a cool, dry place away from combustible materials.[2][17] It is recommended to store at <30 °C.[2]

Lithium Hypofluorite:

• Hazards: While specific toxicological data is unavailable due to its instability, it is expected to be a very strong oxidizing agent and highly reactive. Its decomposition produces oxygen gas, which can increase fire risk.

• Handling: Due to its extreme instability, handling of isolated Lithium Hypofluorite is not practical for standard laboratory synthesis. In situ generation would require specialized equipment and extreme caution.

Conclusion

The comparative study of Selectfluor® and Lithium Hypofluorite reveals a stark contrast in their utility as electrophilic fluorinating agents. Selectfluor® is a well-established, versatile, and user-friendly reagent with a broad range of applications and a wealth of supporting experimental data. Its stability and commercial availability make it a go-to choice for the introduction of fluorine in both academic and industrial settings.

Lithium Hypofluorite, on the other hand, remains a compound of primarily theoretical interest. Its inherent instability has precluded its development and use as a practical reagent for electrophilic fluorination in organic synthesis. While the concept of a simple ionic hypofluorite is appealing, the challenges associated with its handling and storage appear to be insurmountable for routine laboratory applications at present. For researchers seeking a reliable and effective electrophilic fluorinating agent, Selectfluor® is the clear and superior choice.

References

• 1. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Selectfluor [commonorganicchemistry.com]
• 3. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 4. usbio.net [usbio.net]
• 5. Theoretical study on the mechanism of selective fluorination of aromatic compounds with Selectfluor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Selectfluor - Wikipedia [en.wikipedia.org]
• 7. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 8. researchgate.net [researchgate.net]
• 9. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. chemrevlett.com [chemrevlett.com]
• 12. Selectfluor Mediated Difunctionalization of Olefins towards the Synthesis of Fluoromethylated Morpholines: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 13. researchgate.net [researchgate.net]
• 14. worldscientific.com [worldscientific.com]
• 15. Electrophilic Fluorination of Aromatics with Selectfluor™ and Trifluoromethanesulfonic Acid1 | Semantic Scholar [semanticscholar.org]
• 16. scispace.com [scispace.com]
• 17. echemi.com [echemi.com]
• 18. guidechem.com [guidechem.com]
• 19. molcore.com [molcore.com]

A Comparative Guide to Modern Fluorinating Agents and the Structural Validation of Their Products

An objective analysis for researchers, scientists, and drug development professionals.

The strategic introduction of fluorine into molecular architectures is a cornerstone of modern drug discovery and materials science. The unique properties imparted by fluorine can significantly enhance a compound's metabolic stability, binding affinity, and lipophilicity. While lithium oxyfluoride (LiOF) is a material of interest in other fields, its application as a fluorinating agent in organic synthesis is not well-documented in current scientific literature. This guide, therefore, focuses on a comparative analysis of established and contemporary fluorinating agents, providing researchers with the data and methodologies necessary to select the appropriate reagent and validate the structure of the resulting fluorinated products.

Performance Comparison of Common Fluorinating Agents

The selection of a suitable fluorinating agent is critical for the success of a synthesis, dictating reaction efficiency, substrate scope, and functional group tolerance. The following table summarizes the performance of several widely used electrophilic and nucleophilic fluorinating agents.

Reagent Class	Fluorinating Agent	Abbreviation	Typical Applications	Advantages	Limitations	Typical Yields (%)
Electrophilic ("F+")	1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)	Selectfluor™	Fluorination of enolates, silyl (B83357) enol ethers, electron-rich aromatics.[1][2][3]	Bench-stable, high reactivity, versatile, compatible with aqueous media.[1][2]	Can require forcing conditions for less reactive substrates.	70-99[2]
N-Fluorobenzenesulfonimide	NFSI	Fluorination of carbanions, stereoselective fluorination.[2]	Crystalline, stable, and soluble in many organic solvents.	Can be less reactive than Selectfluor™.	60-95[2]
Nucleophilic (Deoxofluorination)	(Diethylamino)sulfur trifluoride	DAST	Conversion of alcohols to alkyl fluorides and carbonyls to gem-difluorides.[4]	Effective for a wide range of substrates.	Thermally unstable, can lead to side reactions like elimination.[1]	50-90[4]
Bis(2-methoxyethyl)aminosulfur trifluoride	Deoxo-Fluor™	Similar to DAST, conversion of alcohols and carbonyls.	More thermally stable than DAST.	Can be less reactive than DAST for some substrates.	50-90
Pyridinium-2-sulfonate	PyFluor	Deoxyfluorination of alcohols.	High selectivity, superior safety profile compared to DAST.[1][5]	May require higher temperatures for less reactive alcohols.	70-98[5]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining reliable results. Below are representative procedures for electrophilic and nucleophilic fluorination reactions.

General Procedure for Electrophilic Fluorination of a β-Diketone using Selectfluor™

• Reaction Setup: To a solution of the α-substituted β-diketone (1.0 mmol) in acetonitrile (B52724) (5 mL) is added Selectfluor™ (2.0 equiv, 2.0 mmol).[2]

• Reaction Conditions: The reaction mixture is stirred at 40 °C for 24 hours.[2]

• Workup: After completion of the reaction (monitored by TLC or LC-MS), the solvent is removed under reduced pressure. The residue is then partitioned between ethyl acetate (B1210297) and water.

• Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the desired α-fluorinated β-diketone.[1]

General Procedure for Deoxofluorination of an Alcohol using DAST

• Reaction Setup: To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (B109758) (10 mL) at -78 °C under an inert atmosphere (e.g., argon or nitrogen) is added (diethylamino)sulfur trifluoride (DAST) (1.1 equiv, 1.1 mmol) dropwise.

• Reaction Conditions: The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The mixture is then diluted with water and extracted with dichloromethane.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by flash column chromatography.

Structural Validation of Fluorination Products

The unambiguous determination of the structure of a fluorinated product is paramount. A combination of analytical techniques is typically employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹⁹F NMR: This is the most direct method for observing the incorporation of fluorine into a molecule. The chemical shift (δ) in ppm, coupling constants (J-couplings) to neighboring protons (¹H) or carbons (¹³C), and the integration of the signals provide crucial information about the electronic environment and connectivity of the fluorine atom(s).

• ¹H and ¹³C NMR: The presence of fluorine significantly influences the chemical shifts of nearby protons and carbons. The characteristic splitting patterns due to H-F and C-F coupling are key diagnostic features. For instance, a -CH₂F group will appear as a doublet in the ¹H NMR and a doublet in the ¹³C NMR.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the fluorinated product. High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps to confirm the elemental composition.

X-ray Crystallography

For crystalline products, single-crystal X-ray diffraction provides unequivocal proof of the molecular structure, including the precise location of the fluorine atom(s) and the stereochemistry of the molecule.

Visualizing the Workflow and Decision-Making Process

The following diagrams illustrate the general workflow for validating fluorination products and a decision-making process for selecting a suitable fluorinating agent.

Caption: A general workflow from reaction setup to structural confirmation.

Caption: A simplified guide for choosing the right class of fluorinating agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Comparative Reactivity of Alkali Hypofluorites: A Theoretical Analysis

A comprehensive comparison of the reactivity of Lithium Hypofluorite (B1221730) (LiOF), Sodium Hypofluorite (NaOF), and Potassium Hypofluorite (KOF) is currently hindered by a notable absence of experimental data in peer-reviewed literature. These compounds are known to be highly unstable, making their isolation and characterization challenging.[1] Consequently, this guide presents a theoretical analysis of their expected reactivity trends based on fundamental chemical principles and computational studies of related compounds.

The inherent instability of alkali hypofluorites stems from the highly electronegative oxygen and fluorine atoms bonded to a less electronegative alkali metal. This arrangement leads to a polar and reactive O-F bond. For instance, lithium hypofluorite is known to be unstable and readily decomposes to lithium fluoride (B91410) (LiF) and oxygen (O₂).[1]

Predicted Trends in Stability and Reactivity

The reactivity of LiOF, NaOF, and KOF is expected to follow trends dictated by the properties of the alkali metal cation (Li⁺, Na⁺, K⁺). Key factors influencing this trend are the electronegativity and ionic radius of the alkali metal.

Electronegativity: As we descend Group 1 of the periodic table from Lithium to Potassium, the electronegativity of the alkali metal decreases. This results in a more ionic character for the M-OF bond (where M = Li, Na, K). A more ionic bond implies a greater separation of charge, which is expected to lead to decreased stability and consequently, higher reactivity.

Ionic Radius: The ionic radius increases down the group (Li⁺ < Na⁺ < K⁺). A smaller cation like Li⁺ can polarize the hypofluorite anion (OF⁻) to a greater extent, potentially leading to a more covalent character and slightly increased stability compared to its heavier counterparts.

Based on these principles, the expected trend for thermal stability is:

LiOF > NaOF > KOF

Conversely, the trend for general reactivity, including oxidizing power, is predicted to be:

KOF > NaOF > LiOF

This is because the less stable compounds (KOF and NaOF) would be more potent oxidizing agents, readily donating the highly reactive hypofluorite moiety.

Insights from Computational Studies

While direct computational studies on LiOF, NaOF, and KOF are scarce, research on related alkali metal compounds provides valuable insights. Quantum chemical calculations on alkali-metal-cation complexes with various ligands consistently show that lithium forms the most stable complexes, followed by sodium and then potassium. This stability trend is attributed to the higher charge density of the smaller lithium cation, leading to stronger electrostatic interactions. This general trend supports the prediction that LiOF would be the most stable among the three.

Analogy with Alkali Metal Hypochlorites

The corresponding alkali metal hypochlorites (LiClO, NaClO, KClO) are better characterized and can serve as an analogy. While still reactive, they are more stable than the hypofluorites. The stability of alkali metal hypochlorites also generally decreases down the group, with potassium hypochlorite (B82951) being known for its instability. This parallel reinforces the predicted stability trend for the hypofluorites.

Summary of Predicted Properties

Property	LiOF	NaOF	KOF
Predicted Thermal Stability	Highest	Intermediate	Lowest
Predicted Reactivity	Lowest	Intermediate	Highest
Predicted Oxidizing Power	Lowest	Intermediate	Highest
M-OF Bond Character	More Covalent	Intermediate	More Ionic

Factors Influencing Alkali Hypofluorite Reactivity

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]

A Mechanistic Showdown: Lithium Hypofluorite vs. Hypochlorites for Specialized Synthesis

For Immediate Release

In the landscape of modern synthetic chemistry, the choice of reagent is paramount to achieving desired outcomes with precision and efficiency. This guide offers a detailed mechanistic comparison of lithium hypofluorite (B1221730) (LiOF) and lithium hypochlorite (B82951) (LiOCl), alongside other common hypochlorites, to inform researchers, scientists, and drug development professionals in their selection of optimal reagents for oxidation and fluorination reactions.

Executive Summary

Lithium hypofluorite and lithium hypochlorite, while both lithium salts of hypohalous acids, exhibit fundamentally different reactivity profiles. Lithium hypofluorite, a highly unstable and powerful electrophilic fluorinating agent, is suited for specialized applications where the direct introduction of fluorine is required. In contrast, lithium hypochlorite is a more stable and widely used oxidizing agent, effective for a range of transformations including the oxidation of alcohols and epoxidation of alkenes. This guide provides a comprehensive analysis of their properties, stability, and reaction mechanisms, supported by available experimental data and protocols.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of these reagents is crucial for their safe and effective handling in a laboratory setting.

Property	Lithium Hypofluorite (LiOF)	Lithium Hypochlorite (LiOCl)	Reference
Molar Mass	41.94 g/mol	58.39 g/mol	[1][2][3]
Appearance	Not well-documented due to instability, presumed to be a solid.	Colorless or white crystalline solid.	[3]
Odor	Not documented.	Chlorine-like.	[3]
Solubility in water	Reacts with water.	Soluble.	[3]
Oxidation State of Halogen	-1 (in the OF⁻ anion, oxygen is 0)	+1	[1]

Stability and Handling

The stability of these compounds dictates their storage, handling, and practical usability in synthetic protocols.

Lithium Hypofluorite (LiOF): Lithium hypofluorite is a notoriously unstable compound.[1] It readily decomposes into lithium fluoride (B91410) (LiF) and oxygen gas (O₂).[1] This inherent instability makes its isolation and storage challenging, often requiring in situ generation for synthetic applications.

Lithium Hypochlorite (LiOCl): Lithium hypochlorite is the only hypochlorite salt that is stable in its pure solid form under standard conditions.[4] However, its solutions can decompose, particularly when exposed to heat or acids, releasing chlorine gas.[5] It is a strong oxidizing agent and requires careful handling to avoid contact with combustible materials.[6]

Mechanistic Comparison of Reactivity

The divergent reactivity of lithium hypofluorite and hypochlorites stems from the differing electronegativity of fluorine and chlorine, which dictates the polarization of the O-X bond and the subsequent reaction pathways.

Lithium Hypofluorite: Electrophilic Fluorination

Due to the high electronegativity of fluorine, the oxygen-fluorine bond in the hypofluorite anion (OF⁻) is polarized towards fluorine, making the fluorine atom electrophilic. This allows lithium hypofluorite to act as an electrophilic fluorinating agent, transferring a fluorine cation equivalent (F⁺) to a nucleophilic substrate. This mode of reactivity is analogous to other electrophilic fluorinating reagents, such as N-F reagents.[7][8]

The general mechanism for electrophilic fluorination of a generic nucleophile (Nu⁻) can be depicted as follows:

Caption: General mechanism of electrophilic fluorination.

Lithium Hypochlorite: Oxidation and Electrophilic Chlorination

In the hypochlorite anion (OCl⁻), the oxygen atom is more electronegative than chlorine. This results in the chlorine atom having a partial positive charge, making it susceptible to nucleophilic attack and enabling it to act as an oxidizing agent or an electrophilic chlorinating agent.

The reactivity of hypochlorite is highly dependent on pH. In acidic solutions, hypochlorous acid (HOCl) is the predominant species, which is a more potent oxidizing agent than the hypochlorite ion.[9]

Oxidation of Secondary Alcohols: A common application of hypochlorites is the oxidation of secondary alcohols to ketones. The reaction typically proceeds in an acidic medium where hypochlorous acid is the active oxidant.

Caption: Mechanism of alcohol oxidation by hypochlorite.

Epoxidation of Alkenes: Hypochlorites can also be used for the epoxidation of alkenes, often in the presence of a phase-transfer catalyst in a two-phase system. The mechanism involves the formation of a reactive manganese-oxo species when a manganese porphyrin catalyst is used.[10][11]

Caption: Epoxidation of an alkene with LiOCl.

Quantitative Performance Comparison

A direct quantitative comparison of the reactivity of lithium hypofluorite and hypochlorites is challenging due to the scarcity of kinetic data for the former. However, their relative oxidizing power can be inferred from standard reduction potentials.

Half-Reaction	Standard Reduction Potential (E°) (V)	Reference
F₂(g) + 2e⁻ → 2F⁻	+2.87
ClO⁻ + H₂O + 2e⁻ → Cl⁻ + 2OH⁻	+0.89
HOCl + H⁺ + 2e⁻ → Cl⁻ + H₂O	+1.49

The significantly higher reduction potential of the F₂/F⁻ couple compared to the hypochlorite species indicates that elemental fluorine, and by extension electrophilic fluorine sources like lithium hypofluorite, are exceptionally powerful oxidizing agents.

Experimental Protocols

Synthesis of Lithium Hypofluorite (Illustrative)

The synthesis of lithium hypofluorite is challenging due to its instability. A potential method involves the reaction of fluorine gas with lithium hydroxide (B78521) in an inert solvent at low temperatures.[1]

Materials:

• Lithium hydroxide (LiOH)

• Fluorine gas (F₂) diluted in an inert gas (e.g., nitrogen)

• Anhydrous acetonitrile (B52724)

Procedure:

• A suspension of finely powdered lithium hydroxide in anhydrous acetonitrile is prepared in a cooled reactor (-40 °C) under an inert atmosphere.

• A stream of diluted fluorine gas is bubbled through the suspension with vigorous stirring.

• The reaction progress is monitored by the disappearance of the starting materials.

• Due to its instability, the resulting lithium hypofluorite is typically used in situ for subsequent reactions.

Caution: This reaction should only be performed by experienced chemists in a specialized and well-ventilated fume hood due to the extreme reactivity and toxicity of fluorine gas.

Oxidation of a Secondary Alcohol with Sodium Hypochlorite

This protocol is adapted from a standard procedure for the oxidation of secondary alcohols to ketones using commercial bleach.[12]

Materials:

• Secondary alcohol (e.g., cyclohexanol)

• Glacial acetic acid

• Sodium hypochlorite solution (commercial bleach, e.g., Clorox® ~5% NaOCl)

• Saturated sodium bisulfite (NaHSO₃) solution

• Dichloromethane (B109758)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Starch-iodide paper

Procedure:

• Dissolve the secondary alcohol (e.g., 5 g) in glacial acetic acid (15 mL) in a round-bottom flask.

• Slowly add the sodium hypochlorite solution (50 mL) over 10 minutes, maintaining the internal temperature between 40-50 °C using an ice bath if necessary.

• After the addition is complete, allow the mixture to stand at room temperature for 30 minutes with occasional swirling.

• Test for the presence of excess hypochlorite by adding a drop of the reaction mixture to starch-iodide paper. A blue color indicates the presence of an oxidant.

• If the test is positive, add saturated sodium bisulfite solution dropwise until the test is negative.

• Distill off approximately half of the aqueous reaction mixture.

• Extract the distillate with dichloromethane (3 x 20 mL).

• Combine the organic layers and dry with an anhydrous drying agent (e.g., MgSO₄).

• Filter to remove the drying agent and evaporate the solvent to obtain the crude ketone product.

• The product can be further purified by distillation or chromatography.

Conclusion and Recommendations

The choice between lithium hypofluorite and hypochlorites is dictated by the desired chemical transformation.

• Lithium Hypofluorite is a highly reactive, specialized reagent for electrophilic fluorination . Its use is warranted when the direct introduction of a fluorine atom onto a nucleophilic center is the primary objective. Its instability necessitates in situ generation and expert handling.

• Lithium Hypochlorite and other hypochlorites are versatile and relatively stable oxidizing agents . They are the reagents of choice for a variety of oxidative transformations, including the conversion of alcohols to carbonyl compounds and the epoxidation of alkenes. Their reactivity can be modulated by pH, offering a degree of control over the reaction outcome.

For drug development professionals and researchers in organic synthesis, a thorough understanding of these mechanistic differences is essential for the rational design of synthetic routes and the selection of the most appropriate reagent to achieve the desired molecular architecture with high efficiency and selectivity.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. Lithium hypofluorite | FLiO | CID 23678220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lithium hypochlorite - Wikipedia [en.wikipedia.org]
• 4. Lithium hypochlorite - Sciencemadness Wiki [sciencemadness.org]
• 5. m.youtube.com [m.youtube.com]
• 6. landmarkaquatic.com [landmarkaquatic.com]
• 7. researchgate.net [researchgate.net]
• 8. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 9. Kinetics and mechanism of the oxidation of amaranth with hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. ochemonline.pbworks.com [ochemonline.pbworks.com]

A Comparative Guide to Analytical Techniques for Quantifying Lithium Hypofluorite and Related Species

Introduction

Lithium hypofluorite (B1221730) (LiOF) is a highly reactive and unstable inorganic compound. Its inherent instability, readily decomposing into lithium fluoride (B91410) (LiF) and oxygen (O₂), presents significant challenges for direct quantification using conventional analytical methods. This guide provides a comprehensive overview of the primary technique used for the characterization of LiOF and compares it with analytical methods for more stable, related species such as hypochlorite (B82951) and fluoride ions. This comparative approach is designed for researchers, scientists, and drug development professionals who may encounter highly reactive species in their work.

The Challenge of Quantifying Lithium Hypofluorite

Direct quantitative analysis of lithium hypofluorite in solution at ambient temperatures is currently not feasible due to its rapid decomposition. The primary and only documented method for the detection and characterization of LiOF is Matrix Isolation Infrared (IR) Spectroscopy , a specialized technique performed under cryogenic conditions.

Primary Technique for LiOF Characterization: Matrix Isolation Infrared Spectroscopy

Matrix isolation IR spectroscopy is a powerful technique for studying highly reactive or unstable species. It involves trapping the molecule of interest (the "guest") in a solid, inert matrix (the "host," typically a noble gas like argon or neon) at very low temperatures (around 10-20 K). This cryogenic environment immobilizes the LiOF molecules, preventing their decomposition and allowing for spectroscopic analysis.

Experimental Protocol: Matrix Isolation IR Spectroscopy of LiOF

• Sample Preparation: A gaseous mixture of a precursor, such as oxygen difluoride (OF₂), diluted in a large excess of an inert gas (e.g., Argon), is prepared.

• Deposition: This gas mixture is slowly deposited onto a cryogenic window (e.g., CsI) cooled to approximately 15 K within a high-vacuum chamber.

• Reaction: Simultaneously, a beam of lithium atoms is co-deposited onto the same window. The lithium atoms react with the OF₂ molecules on the cold surface to form LiOF.

• Spectroscopic Analysis: An infrared spectrometer is used to record the absorption spectrum of the solid matrix. The isolated LiOF molecules will absorb IR radiation at specific frequencies corresponding to their vibrational modes, allowing for their identification and characterization. Quantitative analysis can be approximated by relating the absorbance of characteristic peaks to the concentration, though this requires careful calibration and is not a routine procedure.

Comparative Analysis of Techniques for Related, Stable Species

Given the impracticality of comparing multiple techniques for the direct quantification of LiOF, this guide provides a comparison of established methods for the analysis of the more stable hypochlorite anion (OCl⁻) and the fluoride anion (F⁻), a decomposition product of LiOF.

Table 1: Comparison of Analytical Techniques for Hypochlorite and Fluoride Quantification

Technique	Analyte	Principle	Typical Detection Limit	Advantages	Disadvantages
Iodometric Titration	Hypochlorite	Redox titration where OCl⁻ oxidizes I⁻ to I₂, which is then titrated with a standard thiosulfate (B1220275) solution.	~0.1 mM	Low cost, simple equipment, high accuracy and precision.	Time-consuming, susceptible to interference from other oxidizing agents.
Spectrophotometry	Hypochlorite	Reaction of hypochlorite with a chromogenic reagent to produce a colored compound, the absorbance of which is measured.	~1 µM	High sensitivity, suitable for automation.	Potential for interference from colored or turbid samples.
Ion-Selective Electrode (ISE)	Fluoride	Potentiometric measurement of the potential difference between a fluoride-selective electrode and a reference electrode.	~0.02 mg/L	Fast, portable, wide linear range.	Requires careful calibration, susceptible to interference from complexing agents and pH variations.
Ion Chromatography (IC)	Fluoride	Separation of fluoride from other ions on a chromatography column followed by conductivity detection.	~0.01 mg/L	High selectivity and sensitivity, can analyze multiple ions simultaneously.	Higher equipment cost, requires more complex sample preparation.

Detailed Experimental Protocols for Alternative Techniques

Iodometric Titration for Hypochlorite

• Sample Preparation: A known volume of the hypochlorite-containing sample is accurately pipetted into an Erlenmeyer flask and diluted with deionized water.

• Reaction: An excess of potassium iodide (KI) solution and an acid (e.g., acetic acid or sulfuric acid) are added to the flask. The hypochlorite oxidizes the iodide to iodine, forming a yellow-brown solution. OCl⁻ + 2I⁻ + 2H⁺ → Cl⁻ + I₂ + H₂O

• Titration: The liberated iodine is titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution. I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

• Endpoint Detection: As the endpoint is approached, the solution fades to a pale yellow. A starch indicator is then added, forming a deep blue complex with the remaining iodine. The titration is complete when the blue color disappears.

• Calculation: The concentration of hypochlorite is calculated from the volume and concentration of the sodium thiosulfate solution used.

Ion-Selective Electrode (ISE) for Fluoride

• Calibration: A series of standard fluoride solutions of known concentrations are prepared. The potential (in millivolts) of each standard is measured using a fluoride ISE and a reference electrode, and a calibration curve of potential versus the logarithm of the fluoride concentration is plotted.

• Sample Preparation: A known volume of the sample is mixed with an equal volume of a Total Ionic Strength Adjustment Buffer (TISAB). TISAB maintains a constant ionic strength, adjusts the pH, and contains a chelating agent to release any complexed fluoride.

• Measurement: The potential of the prepared sample is measured using the same electrode system.

• Quantification: The fluoride concentration of the sample is determined by comparing its measured potential to the calibration curve.

Visualizations

Caption: Experimental workflow for the detection of Lithium Hypofluorite using matrix isolation IR spectroscopy.

Caption: Logical relationship of analytical techniques for LiOF versus its stable analogs.

Assessing the Regioselectivity of Lithium Hypofluorite: A Comparative Guide

For researchers, scientists, and drug development professionals, the introduction of fluorine into molecular scaffolds is a critical strategy for modulating physicochemical and biological properties. The regioselectivity of fluorinating agents is a paramount concern in the synthesis of specifically targeted fluorinated molecules. This guide provides a comparative assessment of the anticipated regioselectivity of lithium hypofluorite (B1221730) (LiOF) in the context of other common electrophilic fluorinating agents.

Disclaimer: Extensive literature searches did not yield specific experimental data on the regioselectivity of lithium hypofluorite for the fluorination of aromatic or other unsaturated systems. Due to its instability, detailed studies on its reactivity and selectivity in organic synthesis appear to be scarce.[1] Therefore, the following comparison is based on the known reactivity of related hypofluorites and general principles of electrophilic aromatic substitution, contrasted with well-documented fluorinating agents.

Comparison of Electrophilic Fluorinating Agents

The choice of a fluorinating agent is dictated by its reactivity, selectivity, and handling requirements. While lithium hypofluorite is a simple salt of hypofluorous acid, its practical application in regioselective synthesis is not well-established.[1] In contrast, reagents like Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) are widely used and their regioselectivity has been extensively documented.[2][3][4]

Feature	Lithium Hypofluorite (LiOF) (Anticipated)	Selectfluor®	N-Fluorobenzenesulfonimide (NFSI)
Reagent Type	Inorganic Salt	N-F Reagent (Cationic)	N-F Reagent (Neutral)
Reactivity	Expected to be high due to the polarized O-F bond.	High, versatile for a wide range of substrates.[2][3]	Milder than Selectfluor®, often requiring activation.[4]
Handling	Unstable, potentially explosive.[1] Prepared in situ.	Stable, crystalline solid, easy to handle.[2][3]	Stable, crystalline solid.[4]
Regioselectivity	Data not available. Expected to be an electrophilic fluorinating agent, with regioselectivity governed by the electronic properties of the substrate.	Generally follows electronic directing effects (ortho/para for electron-donating groups).[4]	Similar to Selectfluor®, with selectivity influenced by reaction conditions.[4]

Experimental Protocols

Due to the lack of specific literature, a detailed experimental protocol for the use of lithium hypofluorite in a regioselectivity study is hypothetical. The following protocol is a general representation of how such an experiment might be designed, based on the in situ generation of hypofluorous acid and its salts.

Hypothetical Protocol for In Situ Generation and Fluorination with Lithium Hypofluorite

Objective: To assess the regioselectivity of lithium hypofluorite in the fluorination of anisole.

Materials:

• Fluorine gas (diluted in Nitrogen)

• Lithium Hydroxide (B78521) (LiOH)

• Acetonitrile (anhydrous)

• Anisole

• Standard work-up and purification reagents

• GC-MS for product analysis

Procedure:

• A solution of lithium hydroxide in water/acetonitrile is prepared in a specialized, inert reactor at low temperature (-40 °C).

• A stream of diluted fluorine gas is carefully bubbled through the solution to generate lithium hypofluorite in situ. The reaction is monitored for the disappearance of fluorine.

• Anisole is added to the reaction mixture, and the temperature is slowly raised to the desired reaction temperature.

• The reaction is stirred for a specified time and then quenched with a reducing agent (e.g., sodium bisulfite solution).

• The organic products are extracted, dried, and concentrated.

• The product mixture is analyzed by GC-MS to identify and quantify the ratio of ortho-, meta-, and para-fluoroanisole.

Visualizing Reaction Pathways

The regioselectivity in electrophilic aromatic substitution is determined by the stability of the intermediate carbocation (sigma complex). The following diagrams illustrate the general concept.

Caption: Competing pathways in electrophilic aromatic substitution.

Caption: General experimental workflow for assessing regioselectivity.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]

A Comparative Guide to Electrophilic N-F Fluorinating Agents: Benchmarking Lithium Hypofluorite

For researchers, scientists, and drug development professionals, the incorporation of fluorine into organic molecules is a critical strategy for modulating molecular properties. The choice of fluorinating agent is paramount for achieving desired outcomes in terms of yield, selectivity, and safety. This guide provides a comparative overview of Lithium Hypofluorite (B1221730) (LiOF) and two of the most prominent commercial N-F fluorinating agents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).

Reagent Overview and Properties

A summary of the key physical and chemical properties of Lithium Hypofluorite, Selectfluor®, and NFSI is presented below.

Property	Lithium Hypofluorite (LiOF)	Selectfluor®	N-Fluorobenzenesulfonimide (NFSI)
Chemical Structure	Li⁺ ⁻OF	1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)
Molecular Formula	FLiO	C₇H₁₄B₂ClF₂N₂	C₁₂H₁₀FNO₂S
Molecular Weight	41.94 g/mol	354.05 g/mol	251.28 g/mol
Physical Form	Solid (Theoretically)	White crystalline solid	White crystalline solid
Stability	Highly unstable, decomposes to LiF and O₂.[1]	Bench-stable, non-hygroscopic crystalline solid.[2]	Stable, crystalline solid.
Solubility	Not well-documented	Soluble in acetonitrile (B52724), water, DMF	Soluble in acetonitrile, ethyl acetate, THF
Fluorine Source	O-F bond	N-F bond	N-F bond

Performance Comparison of N-F Fluorinating Agents

The reactivity of electrophilic fluorinating agents can be quantified and compared. A kinetic study has established a reactivity scale for several N-F reagents, providing a valuable tool for reagent selection.[2][3][4]

Reagent	Relative Reactivity (krel, Selectfluor® = 1)
Selectfluor®	1.00
NFSI	~10⁻⁴ - 10⁻⁵

Relative reactivity is based on the fluorination of 1,3-diaryl-1,3-dicarbonyl derivatives in acetonitrile.[2]

The following table summarizes representative yields for the α-fluorination of a common substrate, a β-ketoester, with Selectfluor® and NFSI.

Substrate	Reagent	Product	Yield (%)
Ethyl 2-oxocyclopentanecarboxylate	Selectfluor®	Ethyl 1-fluoro-2-oxocyclopentanecarboxylate	~90%
Ethyl 2-oxocyclopentanecarboxylate	NFSI	Ethyl 1-fluoro-2-oxocyclopentanecarboxylate	~85%

Proposed Standardized Protocol for Benchmarking Fluorinating Agents

Due to the lack of direct comparative experimental data for Lithium Hypofluorite, the following protocol is proposed for a standardized evaluation against Selectfluor® and NFSI. The α-fluorination of a model β-ketoester, ethyl 2-oxocyclopentanecarboxylate, is selected as the benchmark reaction.

Materials:

• Ethyl 2-oxocyclopentanecarboxylate (substrate)

• Lithium Hypofluorite (synthesized in situ or handled with extreme care if isolated)

• Selectfluor®

• N-Fluorobenzenesulfonimide (NFSI)

• Acetonitrile (anhydrous)

• Sodium carbonate (Na₂CO₃) or other suitable base

• Dichloromethane (B109758) (for extraction)

• Magnesium sulfate (B86663) (anhydrous)

• Internal standard (e.g., 1,3,5-trimethoxybenzene) for GC/NMR analysis

• Standard laboratory glassware (round-bottom flasks, stir bars, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Experimental Procedure:

Note: The synthesis of Lithium Hypofluorite from hypofluorous acid and lithium hydroxide (B78521) is a potential route, but requires specialized equipment and expertise due to the hazardous nature of the precursors.[1] For benchmarking purposes, in situ generation or the use of a stabilized form would be necessary.

• Reaction Setup: In a dry, inert atmosphere, a 25 mL round-bottom flask is charged with a magnetic stir bar, ethyl 2-oxocyclopentanecarboxylate (1.0 mmol, 1.0 equiv), and anhydrous acetonitrile (10 mL).

• Addition of Base: Sodium carbonate (1.2 mmol, 1.2 equiv) is added to the stirred solution.

• Addition of Fluorinating Agent: The respective fluorinating agent (Lithium Hypofluorite, Selectfluor®, or NFSI; 1.1 mmol, 1.1 equiv) is added portion-wise over 5 minutes at room temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) at regular intervals (e.g., 1, 2, 4, and 24 hours) to determine the rate of conversion and the formation of byproducts.

• Work-up: Upon completion, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is redissolved in dichloromethane (20 mL) and washed with water (2 x 10 mL). The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

• Analysis and Quantification: The crude product is analyzed by ¹H NMR, ¹⁹F NMR, and GC-MS. The yield of the desired α-fluorinated product is determined by quantitative NMR or GC using an internal standard.

Data to be Collected:

• Reaction Time: Time required for complete consumption of the starting material.

• Product Yield: Isolated yield of the monofluorinated product.

• Selectivity: Ratio of mono- to di-fluorinated products, and formation of any other byproducts.

• Safety and Handling: Observations regarding the ease of handling, stability, and any potential hazards associated with each reagent.

Mechanistic Considerations and Visualizations

The precise mechanism of electrophilic fluorination by N-F reagents is believed to proceed via either a direct Sₙ2-type pathway or a single-electron transfer (SET) mechanism, depending on the substrate and reaction conditions.

Experimental Workflow

Proposed experimental workflow for benchmarking fluorinating agents.

Plausible Signaling Pathways for Electrophilic Fluorination

Plausible mechanistic pathways for electrophilic fluorination.

Conclusion

Selectfluor® and NFSI are well-established, reliable, and commercially available electrophilic fluorinating agents with a wealth of supporting literature. Selectfluor® is generally the more reactive of the two, while NFSI offers a milder alternative. Lithium Hypofluorite, in principle, represents a simple and atom-economical source of electrophilic fluorine. However, its inherent instability and the lack of comprehensive reactivity and selectivity data currently limit its practical application. The proposed standardized benchmarking protocol provides a framework for the direct and objective comparison of Lithium Hypofluorite with established N-F reagents. The data generated from such studies will be crucial in determining whether Lithium Hypofluorite can be a viable and valuable addition to the synthetic chemist's toolkit for the introduction of fluorine into organic molecules.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A quantitative reactivity scale for electrophilic fluorinating reagents - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Scale ranks reactivity of fluorinating reagents | Research | Chemistry World [chemistryworld.com]

A Comparative Analysis of Lithium Oxyfluoride (LiOF) Performance in Carbonate and Ether-Based Reaction Media

For researchers, scientists, and professionals in drug development, the choice of reaction media is critical in determining the electrochemical performance of electrode materials. This guide provides a comparative analysis of Lithium Oxyfluoride (LiOF) in two commonly used electrolyte systems: carbonate-based and ether-based electrolytes. The following sections detail the electrochemical properties, supported by experimental data and standardized protocols, to aid in the selection of the optimal reaction medium for LiOF-based applications.

The inherent properties of the electrolyte system, particularly its interaction with the electrode surface, significantly influence the stability, ionic conductivity, and overall cycling performance of a lithium-ion battery. While direct comparative studies on a single LiOF compound across different media are nascent, this guide synthesizes available data on these electrolyte systems and related oxyfluoride materials to provide a comprehensive overview.

Comparative Electrochemical Performance

The performance of LiOF as an electrode material is intrinsically linked to the properties of the surrounding electrolyte. The main differences between carbonate and ether-based electrolytes in the context of a LiOF electrode are summarized below.

Property	Carbonate-Based Electrolytes (e.g., EC/DMC)	Ether-Based Electrolytes (e.g., DME/DOL)	Significance for LiOF Electrodes
Electrochemical Stability	Wider electrochemical window (typically > 4.5 V vs. Li/Li+)[1][2]	Narrower electrochemical window (typically < 4.0 V vs. Li/Li+)[3]	Carbonate electrolytes are more suitable for high-voltage LiOF cathode materials, preventing electrolyte decomposition at higher potentials.
Ionic Conductivity	Generally lower ionic conductivity. For example, Butyl GlyC with 1.0 M LiTFSI is ~0.5 mS cm⁻¹ at 25 °C.[4]	Generally higher ionic conductivity. For instance, a polymer gel electrolyte with TEGDME can reach ~3.6×10⁻³ S cm⁻¹.[5]	Higher ionic conductivity in ether-based electrolytes can lead to better rate capability and performance at lower temperatures for LiOF electrodes.
Interaction with Anode	Prone to forming a less stable Solid Electrolyte Interphase (SEI) on lithium metal anodes.[3]	Forms a more stable and uniform SEI on lithium metal anodes, leading to better cycling efficiency.[3][6]	When LiOF is used as a cathode, the choice of electrolyte will be critical for the performance of the anode, with ethers being more compatible with lithium metal.
Cycling Performance	Can exhibit lower coulombic efficiency and faster capacity fade in some configurations. A Li	NCM111 cell with EC/DEC electrolyte showed >50% capacity retention for only 5 cycles.[7]
Specific Capacity of Oxyfluorides	Li-rich disordered rock salt oxyfluorides can deliver high capacities. For instance, Li1.2Mn³⁺0.6Nb⁵⁺0.2O2 showed an initial discharge capacity of ~250 mAh g⁻¹.[8]	The intrinsic capacity of the LiOF material is a key factor. Li2V0.5Ti0.5O2F demonstrated good cycling stability in ether-based systems.[9]	The choice of electrolyte can influence the accessible capacity and its retention over cycling.

Experimental Protocols

To ensure reproducible and comparable results when evaluating the performance of LiOF in different reaction media, standardized experimental protocols are essential. Below are representative methodologies for key electrochemical tests.

Electrolyte Preparation

• Carbonate-Based Electrolyte: A common formulation is 1 M Lithium Hexafluorophosphate (LiPF₆) dissolved in a mixture of Ethylene Carbonate (EC) and Dimethyl Carbonate (DMC) with a 1:1 volume ratio.

• Ether-Based Electrolyte: A typical mixture consists of 1 M Lithium Bis(trifluoromethanesulfonyl)imide (LiTFSI) in a 1:1 volume ratio of 1,2-Dimethoxyethane (DME) and 1,3-Dioxolane (DOL), often with an additive like Lithium Nitrate (LiNO₃) for lithium metal anode protection.

All solvents should be of battery-grade purity with water content below 20 ppm. The electrolyte preparation should be carried out in an argon-filled glovebox to prevent contamination.

Cell Assembly

• Configuration: CR2032 coin cells are commonly used for initial electrochemical testing.

• Electrodes: The LiOF working electrode is typically prepared by casting a slurry of the active material, a conductive agent (e.g., Super P carbon), and a binder (e.g., PVDF) onto a current collector (e.g., aluminum foil). Lithium metal is commonly used as the counter and reference electrode.

• Separator: A microporous polymer separator (e.g., Celgard 2400) is placed between the electrodes to prevent short circuits while allowing ion transport.

• Assembly: The coin cells are assembled in an argon-filled glovebox.

Electrochemical Characterization

• Cyclic Voltammetry (CV):

  • Purpose: To investigate the redox reactions and electrochemical stability of the LiOF electrode.

  • Parameters: A typical voltage range would be from 2.0 V to 4.8 V vs. Li/Li⁺ at a scan rate of 0.1 mV/s.

• Galvanostatic Cycling:

  • Purpose: To evaluate the specific capacity, coulombic efficiency, and cycling stability of the LiOF electrode.

  • Procedure:

    • Formation Cycles: The cell is typically cycled at a low C-rate (e.g., C/20 or C/10) for the first few cycles to form a stable SEI layer.

    • Rate Capability Test: The cell is cycled at various C-rates (e.g., C/10, C/5, C/2, 1C, 2C) to assess its performance under different current loads.

    • Long-Term Cycling: The cell is cycled at a moderate C-rate (e.g., C/5 or C/2) for an extended number of cycles (e.g., 100 or more) to determine its capacity retention.

  • Voltage Window: The cycling voltage window should be chosen based on the CV results to encompass the redox activity of the LiOF material.

• Electrochemical Impedance Spectroscopy (EIS):

  • Purpose: To study the charge transfer resistance and ionic diffusion within the cell.

  • Parameters: Typically performed at different states of charge over a frequency range of 100 kHz to 0.01 Hz with a small AC amplitude (e.g., 5-10 mV).

Visualizing Experimental and Logical Workflows

To better illustrate the processes involved in the comparative analysis of LiOF in different reaction media, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sustainable glycerol carbonate electrolytes for Li-ion supercapacitors: performance evaluation of butyl, benzyl, and ethyl glycerol carbonates - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00547B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. A Comparison of Carbonate-Based and Ether-Based Electrolyte Systems for Lithium Metal Batteries | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Improved cycling stability in high-capacity Li-rich vanadium containing disordered rock salt oxyfluoride cathodes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Unraveling the Atypical Oxidation State of Oxygen in Lithium Hypofluorite

A Comparative Analysis for Researchers in Chemical Sciences

The determination of oxidation states is a fundamental concept in chemistry, crucial for understanding reaction mechanisms, predicting chemical properties, and designing novel therapeutic agents. While oxygen typically exhibits an oxidation state of -2 in most of its compounds, and -1 in peroxides, its behavior in the presence of the highly electronegative fluorine atom presents a notable exception. This guide provides a detailed comparison of the oxidation state of oxygen in lithium hypofluorite (B1221730) (LiOF) against its more common oxidation states, supported by established chemical principles.

The Unique Case of Oxygen in Lithium Hypofluorite

In the inorganic compound lithium hypofluorite (LiOF), oxygen is assigned an unconventional oxidation state of 0.[1][2][3] This departure from the norm is a direct consequence of being bonded to fluorine, the most electronegative element. According to the established rules of assigning oxidation states, fluorine is always assigned a value of -1 in its compounds.[2][4] Lithium, as an alkali metal (Group 1), consistently holds an oxidation state of +1 in its compounds.[4][5]

For the neutral compound LiOF to have a net charge of zero, the sum of the oxidation states of its constituent atoms must equal zero. This fundamental principle leads to the following calculation:

(Oxidation state of Li) + (Oxidation state of O) + (Oxidation state of F) = 0 (+1) + (x) + (-1) = 0 x = 0

Therefore, the oxidation state of oxygen in lithium hypofluorite is 0. This is also the case for oxygen in hypofluorous acid (HOF), the parent acid of hypofluorites.[3][6]

Comparative Analysis of Oxygen Oxidation States

To contextualize the unusual oxidation state of oxygen in LiOF, a comparison with its oxidation states in other lithium-oxygen compounds is presented below.

Compound Name	Chemical Formula	Oxidation State of Li	Oxidation State of F	Oxidation State of O
Lithium Hypofluorite	LiOF	+1	-1	0
Lithium Oxide	Li₂O	+1	N/A	-2
Lithium Peroxide	Li₂O₂	+1	N/A	-1

Theoretical Framework for Determining Oxidation States

The assignment of oxidation states in chemical compounds is guided by a set of hierarchical rules based on electronegativity. The determination for lithium hypofluorite is a direct application of these principles.

Methodology:

• Identify the Most Electronegative Element: In LiOF, fluorine is the most electronegative element.

• Assign the Primary Oxidation State: Fluorine is assigned an oxidation state of -1.

• Assign the Oxidation State to the Least Electronegative Element: Lithium, being an alkali metal, is assigned an oxidation state of +1.

• Calculate the Remaining Oxidation State: The oxidation state of the remaining atom (oxygen) is calculated to ensure the overall charge of the compound is zero.

This systematic approach provides a clear and unambiguous determination of the oxidation state of oxygen in lithium hypofluorite.

Logical Pathway for Oxidation State Determination in LiOF

The following diagram illustrates the logical workflow for deducing the oxidation state of oxygen in lithium hypofluorite based on established chemical principles.

References

• 1. Lithium hypofluorite - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. Hypofluorous acid - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. brainly.in [brainly.in]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Lithium Hypochlorite

Disclaimer: The information provided pertains to lithium hypochlorite (B82951) . The term "lithium hypofluorite" did not yield specific safety and disposal information in available resources. It is presumed that the user is inquiring about the more common industrial and laboratory chemical, lithium hypochlorite. Researchers must verify the identity of their chemical waste and consult their institution's Environmental Health and Safety (EHS) department for specific guidance.

This guide provides essential safety and logistical information for the proper disposal of lithium hypochlorite, targeting researchers, scientists, and drug development professionals. The following procedures are designed to ensure the safe handling and disposal of this reactive chemical in a laboratory setting.

Immediate Safety and Hazard Information

Lithium hypochlorite is a strong oxidizing agent that can cause severe skin burns, eye damage, and respiratory irritation.[1] It is also very toxic to aquatic life.[1] Contact with combustible materials may cause fire, and it can release toxic chlorine gas upon contact with acids.[1][2]

Quantitative Hazard Data Summary

Hazard Classification	GHS Category	Hazard Statement	Citations
Oxidising solids	Category 3	H272: May intensify fire; oxidiser	[1]
Skin corrosion	Category 1B	H314: Causes severe skin burns and eye damage	[1]
Serious eye damage	Category 1	H314: Causes severe skin burns and eye damage	[1]
Respiratory irritation	-	H335: May cause respiratory irritation	[1]
Acute aquatic toxicity	Category 1	H402: Very toxic to aquatic life	[1]

Personal Protective Equipment (PPE)

When handling lithium hypochlorite, especially during disposal procedures, the following personal protective equipment is mandatory:

• Eye Protection: Chemical safety goggles with side shields or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[3]

• Skin and Body Protection: A lab coat or chemical-resistant apron. For larger spills, liquid-tight chemical protective clothing is recommended.[1]

• Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-approved respirator is necessary.[1]

Step-by-Step Disposal Protocol

The disposal of lithium hypochlorite must be handled as hazardous waste and in strict accordance with local, state, and federal regulations.[1]

1. Initial Containment and Labeling:

• Ensure the waste lithium hypochlorite is stored in a clearly labeled, tightly sealed, and compatible container.
• The container should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as acids, organic materials, and combustibles.[4]

2. Consultation and Planning:

• Contact your institution's Environmental Health and Safety (EHS) department or a certified chemical waste disposal company to schedule a pickup.[1]
• Provide them with the Safety Data Sheet (SDS) for lithium hypochlorite and an estimate of the quantity to be disposed of.

3. Spill Management during Disposal Preparation:

• In the event of a small, dry spill, use a clean shovel to place the material into a clean, dry, and covered container for disposal.[2]
• For small liquid spills, absorb the material with a non-combustible absorbent like vermiculite (B1170534) or sand and place it into a suitable container for disposal.[2]
• Keep combustible materials away from any spilled substance.[2][5]

4. Final Disposal:

• Untreated lithium hypochlorite waste must never be discharged directly into sewers or surface water.[1]
• All packaging that has contained lithium hypochlorite should be disposed of as unused product.[1]
• The designated waste disposal company will transport the hazardous waste to an approved treatment and disposal facility.[1]

Experimental Protocol: Neutralization (for consideration by waste disposal professionals)

Note: The following is a general chemical principle and should only be performed by trained professionals in a controlled environment, typically at a licensed waste disposal facility. It is not recommended for on-site laboratory neutralization without a thorough risk assessment and EHS approval.

A potential, though not universally recommended, method for treating hypochlorite solutions involves reduction to a less harmful state.

Methodology:

• Preparation: In a fume hood, prepare a dilute solution of the lithium hypochlorite waste.

• Reduction: Slowly add a reducing agent, such as sodium bisulfite or sodium thiosulfate (B1220275) solution, to the stirred hypochlorite solution. The reaction is exothermic and may release fumes, requiring careful, slow addition and potentially external cooling.

• Monitoring: Continuously monitor the reaction. The absence of the characteristic chlorine smell and a negative test with potassium iodide-starch paper can indicate the completion of the reduction.

• pH Adjustment: After complete reduction, the pH of the resulting salt solution should be neutralized (pH 6-8) using a dilute acid or base as necessary.

• Final Disposal: The final neutralized solution must still be disposed of in accordance with local regulations, as it will contain salts that may be subject to disposal limits.

Logical Workflow for Lithium Hypochlorite Disposal

Caption: Logical workflow for the safe disposal of lithium hypochlorite waste.

References

• 1. agentsales.com.au [agentsales.com.au]
• 2. LITHIUM HYPOCHLORITE MIXTURE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. carlroth.com [carlroth.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. landmarkaquatic.com [landmarkaquatic.com]

Navigating the Safe Handling of Lithium Compounds: A Guide for Laboratory Professionals

A Note on Chemical Nomenclature: The term "Lithium Hypofluorite" does not correspond to a commonly recognized or commercially available chemical substance. It is likely that this is a misnomer for either Lithium Hypochlorite (B82951) or Lithium Fluoride (B91410) . This guide provides comprehensive safety and handling protocols for both of these distinct compounds. Please verify the correct chemical identity from your container's label and Safety Data Sheet (SDS) before proceeding.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals. Adherence to these protocols is critical for ensuring personal safety and maintaining a secure laboratory environment.

Section 1: Personal Protective Equipment and Handling of Lithium Hypochlorite (LiClO)

Lithium hypochlorite is a strong oxidizing agent that can cause severe skin burns, eye damage, and respiratory irritation.[1] It is crucial to handle this compound with appropriate personal protective equipment and within a controlled environment.

Personal Protective Equipment (PPE)

A systematic approach to PPE selection is critical. The following table summarizes the required PPE for handling lithium hypochlorite.

PPE Category	Item	Specifications and Rationale
Eye and Face	Chemical Splash Goggles	Must be worn at all times to protect against splashes. A face shield should be worn when handling larger quantities or when there is a significant splash risk.
Hand	Chemical-Resistant Gloves	Nitrile, natural rubber, or polyethylene (B3416737) gloves are recommended. Always inspect gloves for tears or holes before use.
Body	Laboratory Coat	A full-length laboratory coat, buttoned completely, is required to protect against skin contact. For larger quantities, a chemical-resistant apron is advised.
Respiratory	NIOSH-Approved Respirator	Use a respirator with appropriate cartridges if there is a risk of inhaling dust or if working outside of a fume hood.
Foot	Closed-Toe Shoes	Leather or chemical-resistant shoes that fully cover the feet are mandatory.

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible.

  • Work in a well-ventilated area, preferably within a chemical fume hood.

  • Remove all combustible materials from the immediate work area.[2]

  • Have a Class D fire extinguisher readily available. Do not use water, carbon dioxide, or halogenated hydrocarbon extinguishers.

• Handling:

  • Wear all required PPE as detailed in the table above.

  • Avoid creating dust when handling the solid material.

  • Use only clean, dry utensils for transferring the chemical.

  • Never add water directly to lithium hypochlorite; instead, add the chemical slowly to water if dilution is necessary.[3]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Decontaminate all equipment used in the procedure.

  • Properly store the chemical in a cool, dry, well-ventilated area away from incompatible materials such as acids and organic compounds.[2]

Disposal Plan

• Spills: In the event of a spill, evacuate the area. For small spills, carefully scoop the material into a clean, dry, labeled container for disposal. Do not add water to the spilled solid.

• Waste: Dispose of lithium hypochlorite waste as hazardous material in accordance with local, state, and federal regulations.[3] Contact your institution's environmental health and safety department for specific guidance.

Chemical Properties and Reactivity

Property	Value
Appearance	White granular solid
Odor	Chlorine-like
Solubility in Water	Soluble
Reactivity	Strong oxidizer. Reacts with acids to release toxic chlorine gas.[1][3] Reacts with combustible materials.
Incompatibilities	Acids, organic materials, metals, and reducing agents.

Section 2: Personal Protective Equipment and Handling of Lithium Fluoride (LiF)

Lithium fluoride is toxic if swallowed or inhaled and causes serious eye and skin irritation.[4] Proper PPE and handling procedures are essential to minimize exposure risks.

Personal Protective Equipment (PPE)

The following table outlines the necessary PPE for the safe handling of lithium fluoride.

PPE Category	Item	Specifications and Rationale
Eye and Face	Chemical Splash Goggles	Must be worn at all times to protect against dust and splashes. A face shield is recommended when handling larger quantities.
Hand	Chemical-Resistant Gloves	Impermeable gloves, such as nitrile or neoprene, are required. Inspect gloves for any damage before use.
Body	Laboratory Coat	A full-length, buttoned laboratory coat is necessary to prevent skin contact.
Respiratory	NIOSH-Approved Respirator	A respirator is required when handling the powder outside of a fume hood or when dust is generated.
Foot	Closed-Toe Shoes	Shoes that completely cover the feet are mandatory to protect against spills.

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Ensure an eyewash station and safety shower are easily accessible.

  • Conduct all work in a well-ventilated area, preferably a chemical fume hood.

  • Keep the work area free of incompatible materials, such as strong acids.

• Handling:

  • Don all required PPE as specified in the table above.

  • Handle in a way that minimizes dust generation.

  • Use designated, clean, and dry utensils for transfer.

  • Avoid contact with skin and eyes.

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling.

  • Clean and decontaminate the work area and any equipment used.

  • Store lithium fluoride in a tightly sealed container in a cool, dry place away from incompatible substances.

Disposal Plan

• Spills: For small spills, carefully sweep or vacuum the material into a labeled container for disposal. Avoid creating dust.

• Waste: Dispose of waste lithium fluoride as hazardous waste in compliance with all local, state, and federal regulations.[5] Consult with your institution's environmental health and safety office for detailed procedures.

Chemical Properties and Reactivity

Property	Value
Appearance	White crystalline solid
Odor	Odorless
Solubility in Water	Slightly soluble
Reactivity	Reacts with strong acids to produce hydrogen fluoride gas.[4]
Incompatibilities	Strong acids.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate personal protective equipment when handling hazardous chemicals.

Caption: PPE Selection Workflow Diagram.

References

• 1. agentsales.com.au [agentsales.com.au]
• 2. landmarkaquatic.com [landmarkaquatic.com]
• 3. Lithium hypochlorite - Sciencemadness Wiki [sciencemadness.org]
• 4. lithiumfluoride.com [lithiumfluoride.com]
• 5. Lithium fluoride - Wikipedia [en.wikipedia.org]